3H-Phenoxazine

• Molecular Formula: C12H9NO
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 3H-phenoxazine
• InChI: InChI=1S/C12H9NO/c1-3-7-11-9(5-1)13-10-6-2-4-8-12(10)14-11/h1-3,5-8H,4H2
• InChI Key: MOLUAYHPIDORGD-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=NC3=CC=CC=C3OC2=C1
• Synonyms: 3H-phenoxazine; phenoxazine

Description

3H-Phenoxazine is a tricyclic heterocyclic compound, recognized as a core structure for a range of biologically active natural products and synthetic derivatives. Its significance in research stems from its diverse pharmacological properties and its role as a precursor in the synthesis of valuable compounds. In biomedical research, derivatives of 3H-Phenoxazine, particularly 2-aminophenoxazin-3-one (Phx-3) and 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one (Phx-1), are extensively investigated for their potent anticancer activities. Studies have demonstrated their efficacy against various cancer cell lines, including gastric cancer, colon cancer, glioblastoma, and melanoma . Another key area of research explores the smooth muscle relaxant properties of Phx-1. Evidence suggests its mechanism is primarily through the inhibition of calcium influx into muscle cells, which suppresses contractions in models such as the guinea pig taenia cecum . Furthermore, aminophenoxazinones exhibit broad-spectrum antibacterial, antifungal, and antiviral activities, making them promising scaffolds for developing new anti-infective agents . Beyond pharmacology, 3H-Phenoxazine serves important roles in biotechnology and materials science. The compound can be synthesized via environmentally friendly laccase-mediated coupling of ortho-aminophenolic substrates, representing an eco-friendly alternative to traditional chemical synthesis . These enzymatic processes yield phenoxazine-based dyes with potential applications in textile dyeing. Due to its stable radical intermediates and fluorescent properties, the 3H-phenoxazin-3-one core is also a candidate for developing new materials for organic optoelectronic devices . This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic use.

Synthetic Methodologies for 3h Phenoxazine and Its Derivatives

Classical Chemical Synthesis Routes

Oxidative Coupling Reactions of o-Aminophenols

A cornerstone in the synthesis of 3H-phenoxazin-3-ones is the oxidative coupling of o-aminophenols. beilstein-journals.orgresearchgate.netresearchgate.netbeilstein-journals.org This method is widely utilized due to the ready availability of the starting materials. The reaction involves the oxidation of two molecules of an o-aminophenol, which then couple to form the phenoxazine (B87303) ring system. Various oxidizing agents and catalysts can be employed to facilitate this transformation.

The mechanism of this reaction is believed to proceed through the formation of an o-benzoquinone imine intermediate from the oxidation of one molecule of o-aminophenol. researchgate.netnih.gov This reactive intermediate is then attacked by a second molecule of o-aminophenol, leading to a diphenylamine (B1679370) derivative. Subsequent intramolecular cyclization and further oxidation yield the final 3H-phenoxazin-3-one product. researchgate.netnih.gov

Several catalytic systems have been developed to promote this reaction, including those based on copper, cobalt, and laccase enzymes. nih.govresearchgate.netresearchgate.net For instance, copper complexes have been shown to effectively catalyze the aerobic oxidation of o-aminophenol to 2-aminophenoxazin-3-one. researchgate.netrsc.org Similarly, laccases, a class of multi-copper containing enzymes, can mediate the oxidative coupling of substituted o-aminophenols to produce phenoxazinone dyes. mdpi.com The choice of catalyst and reaction conditions can influence the regioselectivity of the coupling, particularly when using substituted o-aminophenols. researchgate.net

Table 1: Examples of Oxidative Coupling Reactions of o-Aminophenols

Starting Material	Oxidant/Catalyst	Product	Reference
o-Aminophenol	Air/Laccase	2-Amino-3H-phenoxazin-3-one	researchgate.net
o-Aminophenol	H2O2/Horseradish Peroxidase	2-Amino-3H-phenoxazin-3-one	researchgate.net
3,5-di-tert-butyl-2-aminophenol	Phenoxazinone synthase	o-Quinone imine (intermediate)	researchgate.netnih.gov

Reactions Involving N-Aryl-o-Benzoquinone Imines

N-Aryl-o-benzoquinone imines are key intermediates in several synthetic routes to 3H-phenoxazine derivatives. beilstein-journals.orgresearchgate.netresearchgate.netbeilstein-journals.org These compounds can be generated in situ from the oxidation of o-aminophenols or prepared as stable entities. Their electrophilic nature makes them susceptible to nucleophilic attack, which is a crucial step in the formation of the phenoxazine ring.

The thermal transformation of substituted N-aryl-o-quinoneimines can lead to the formation of 4aH-phenoxazine, which may subsequently dimerize. researchgate.net The reaction pathway is influenced by the substituents on the aryl ring. The formation of the phenoxazine ring from these imines involves an intramolecular cyclization process.

Research has shown that sterically crowded 3H-phenoxazin-3-ones can be prepared by the coupling of a substituted o-benzoquinone with an aminophenol. researchgate.net This reaction proceeds through the formation of an N-aryl-o-benzoquinone imine intermediate.

Nucleophilic Substitution Reactions with Arylamines

Nucleophilic aromatic substitution (SNAr) provides a versatile method for the synthesis of phenoxazine derivatives. smolecule.com This approach typically involves the reaction of a suitably activated aromatic ring with an arylamine. The presence of electron-withdrawing groups on the aromatic substrate facilitates the nucleophilic attack.

One common strategy involves the reaction of a di- or poly-halogenated aromatic compound with an o-aminophenol derivative. For example, the reaction of 1,2-difluoro-4,5-dinitrobenzene (B1590526) with 2-aminophenol (B121084) or 2-(N-methylamino)phenol in the presence of a base like sodium carbonate yields 2,3-dinitrophenoxazines. researchgate.net The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized Meisenheimer complex as an intermediate. core.ac.uk

Another approach involves the reaction of a sterically crowded 3H-phenoxazin-3-one with various arylamines. beilstein-journals.orgnih.gov This reaction can proceed via different pathways, including nucleophilic substitution at the C(2) position, depending on the reaction conditions and the nature of the reactants. beilstein-journals.org High temperatures (220–250 °C) and solvent-free conditions have been employed to facilitate this transformation. nih.gov

Table 2: Examples of Nucleophilic Substitution Reactions for Phenoxazine Synthesis

Substrate 1	Substrate 2	Conditions	Product	Reference
Pentafluorobenzene	N-substituted 2-aminophenols	-	Fused oxazines	core.ac.uk
Sterically crowded 3H-phenoxazin-3-one	Arylamines	220–250 °C, neat	2-(Arylamino)-3H-phenoxazin-3-ones	nih.gov

Condensation Reactions for Polycyclic Systems

Condensation reactions are widely employed to construct polycyclic systems containing the phenoxazine moiety, such as benzo[a]phenoxazines. bas.bgmdpi.com These reactions typically involve the condensation of an aminophenol or a related precursor with a suitable quinone derivative under acidic or basic conditions.

A classical approach is the acid-mediated condensation of a nitrosylated aminophenol with a hydroxy- or amino-naphthalene derivative. unamur.be This method, while effective, often requires harsh reaction conditions. For instance, the condensation of 5-(dipropylamino)-2-nitrosophenol with 5-(propylamino)naphthalen-2-ol in the presence of hydrochloric acid yields hydroxyl benzo[a]phenoxazinium chlorides. mdpi.com

Another strategy involves the reaction of 2,3-dichloro-1,4-naphthoquinone with substituted 2-aminophenols in the presence of a base like sodium carbonate. bas.bgresearchgate.net This reaction leads to the formation of 6-(alkylthio)-5H-benzo[a]phenoxazin-5-ones. bas.bg The mechanism is proposed to involve an initial nucleophilic attack of the amino group of the o-aminophenol on the quinone, followed by cyclization. bas.bg The synthesis of novel polycyclic mixed phenothiazine-phenoxazine compounds has also been achieved through condensation reactions. researchgate.net

More recently, methodologies have been developed for the synthesis of phenoxazine-based covalent organic frameworks (COFs) through Schiff-base condensation reactions. rsc.org

O-Arylation Strategies

O-Arylation, particularly the Ullmann condensation, represents a significant strategy for the formation of the ether linkage in the phenoxazine ring system. organic-chemistry.org This copper-catalyzed reaction involves the coupling of an aryl halide with a phenol. In the context of phenoxazine synthesis, this typically involves the intramolecular cyclization of a 2-amino-2'-hydroxydiphenylamine derivative or an intermolecular reaction between an o-aminophenol and an aryl halide.

A general route for the synthesis of N-aryl phenoxazines has been established via a two-step process involving copper(I)-catalyzed N-arylation of 2-aminophenols followed by an intramolecular O-arylation. researchgate.net The Ullmann-type reactions are crucial for forming the carbon-heteroatom bond. organic-chemistry.org While classic Ullmann conditions often require high temperatures, modern catalytic systems have been developed that proceed under milder conditions. organic-chemistry.org

Palladium-catalyzed O-arylation has also been employed for the synthesis of angular polycyclic phenoxazine derivatives. researchgate.net For example, the coupling of 6-chlorodibenzo[a,j]phenoxazin-5-one with various phenols using a palladium(II) acetate (B1210297)/t-BuXphos catalytic system has been reported. researchgate.net

Methods Utilizing Periodic Acid as a Coupling Agent

Periodic acid (H5IO6) has been effectively used as a coupling agent in the synthesis of substituted 3-(phenylimino)-3H-phenoxazines. google.comgoogleapis.com This method involves the reaction of a phenoxazine with an aromatic amine in the presence of periodic acid. google.com

The reaction is typically carried out in a solvent such as methanol (B129727) at temperatures ranging from 0-5°C to ambient temperature. google.com The periodic acid is dissolved in a suitable solvent and added to the mixture of the phenoxazine and the aromatic amine. The product can be isolated by precipitation upon addition of water. This method has been shown to be effective for a range of substituted anilines, including those with electron-withdrawing and electron-donating groups, leading to the desired products in high yields. google.com Periodic acid is known as an oxidizing agent in organic synthesis and can be used to cleave vicinal diols, which may play a role in the coupling mechanism. atamanchemicals.com

Table 3: Examples of Periodic Acid Mediated Synthesis of 3-(Phenylimino)-3H-phenoxazines

Phenoxazine	Aromatic Amine	Conditions	Product	Yield	Reference
Phenothiazine (B1677639) (as model)	4-Nitroaniline	Methanol, 0-5°C	3-(4-Nitrophenylimino)-3H-phenothiazine	85%	google.com
Phenothiazine (as model)	p-Anisidine	Methanol, ambient temp.	3-(4-Methoxyphenylimino)-3H-phenothiazine	91%	google.com

Synthesis from Dinitrobenzene Derivatives

The synthesis of phenoxazine structures from dinitrobenzene derivatives is a well-established method. This approach typically involves the reaction of a substituted dinitrobenzene with an aminophenol.

A notable example is the synthesis of 2,3-dinitrophenoxazines through the reaction of 1,2-difluoro-4,5-dinitrobenzene with 2-aminophenol or its N-alkylated counterparts. acs.orgnih.gov These reactions are generally conducted in a solvent like ethanol, using a base such as sodium carbonate (Na₂CO₃) to facilitate the condensation. acs.orgnih.gov The nucleophilicity of the aminophenol plays a significant role in the reaction's efficiency; for instance, using 2-hydroxy-N-methylaniline, which has a more nucleophilic N-alkyl amino group, results in a significantly higher yield compared to using 2-aminophenol. acs.orgnih.gov

Another pathway involves the use of chloronitrobenzenes. thieme-connect.de For example, the reaction of 1-chloro-2,4-dinitrobenzene (B32670) with 2-aminophenol can yield 3-nitro-10H-phenoxazine after cyclization of the intermediate. irjmets.com These reactions demonstrate the utility of dinitrobenzene compounds as key building blocks for accessing the phenoxazine heterocyclic system. acs.org

Table 1: Synthesis of Phenoxazine Derivatives from Dinitrobenzenes

Dinitrobenzene Reactant	Aminophenol Reactant	Base/Solvent	Temperature	Product	Yield	Reference
1,2-Difluoro-4,5-dinitrobenzene	2-Aminophenol	Na₂CO₃ / Ethanol	70 °C	2,3-Dinitro-10H-phenoxazine	32%	acs.orgnih.gov
1,2-Difluoro-4,5-dinitrobenzene	2-(Methylamino)phenol	Na₂CO₃ / Ethanol	70 °C	2,3-Dinitro-N-methylphenoxazine	80-82%	acs.orgnih.gov
1-Chloro-2,4-dinitrobenzene	2-Aminophenol	NaOH	Not Specified	3-Nitro-10H-phenoxazine	Not Specified	irjmets.com

Biocatalytic Synthesis Approaches

Biocatalysis, which utilizes enzymes or whole cells to drive chemical reactions, has emerged as a powerful and environmentally friendly alternative to traditional chemical synthesis. frontiersin.orgnih.gov These methods operate under mild conditions of temperature and pH in aqueous solutions, reducing the need for harsh reagents and organic solvents. google.comresearchgate.net

Laccases (benzenediol:oxygen oxidoreductase, EC 1.10.3.2) are multicopper oxidase enzymes that have garnered significant attention for their ability to synthesize phenoxazine compounds. researchgate.netresearchgate.net These enzymes catalyze the oxidative coupling of various ortho-aminophenolic substrates to form the characteristic tricyclic phenoxazine structure. researchgate.netnih.gov The process is considered a green chemistry approach, often proving more efficient than chemical oxidation methods. nih.gov

Fungal laccases, such as those from Cerrena unicolor and Pycnoporus cinnabarinus, are frequently employed. researchgate.netacs.org The laccase-mediated transformation can involve the homomolecular coupling of a single aminophenol derivative or heteromolecular coupling between different precursors. researchgate.netnih.gov For example, laccase from Cerrena unicolor can transform 3-amino-4-hydroxybenzenesulfonic acid into the dye 2-amino-3-oxo-3H-phenoxazine-8-sulfonic acid. researchgate.net Similarly, laccase from P. cinnabarinus can mediate the reaction between 2,5-dihydroxybenzoic acid derivatives and 2-aminophenol to yield functionalized phenoxazines. acs.orgnih.gov

Table 2: Examples of Laccase-Mediated Phenoxazine Synthesis

Laccase Source	Substrate(s)	Reaction Conditions	Product	Reference
Cerrena unicolor	3-Amino-4-hydroxybenzenesulfonic acid	Aqueous medium	2-Amino-3-oxo-3H-phenoxazine-8-sulfonic acid	researchgate.net
Pycnoporus cinnabarinus	3-Hydroxyorthanilic acid	Laccase/O₂ system	2-Amino-3-oxo-3H-phenoxazin-1,9-disulfonic acid	researchgate.net
Pycnoporus cinnabarinus	2,5-Dihydroxybenzoic acid derivatives + 2-Aminophenol	Sodium acetate buffer (pH 5)	Substituted Phenoxazines	acs.orgnih.gov

Enzymatic derivatization offers a precise tool for modifying chemical structures under mild conditions, which is particularly valuable for complex molecules. frontiersin.org In the context of phenoxazines, laccase-mediated reactions are a primary strategy for creating a diverse library of derivatives. nih.gov By systematically varying the aminophenolic precursors or introducing different coupling partners, a wide range of functionalized phenoxazine structures can be synthesized. nih.govacs.org

This strategy relies on the ability of the enzyme to catalyze C-N, C-O, or C-S bond formation, followed by cyclization to form the heterocyclic ring. acs.orgnih.gov For instance, the reaction of substituted para-hydroquinones with various aminophenols using laccase leads to different phenoxazine derivatives, where the final structure is dictated by the substitution pattern of the initial reactants. nih.gov This approach allows for the synthesis of novel phenoxazine chromophores with tunable properties, such as water solubility, by selecting appropriately functionalized sulfonated aminophenol substrates. nih.gov

While direct enzymatic modification of a pre-formed phenoxazine core is less commonly described, the potential exists. For example, the phenoxazine ring within complex natural products like actinomycin (B1170597) D is a target for biocatalytic diversification, although the specific enzymes for such transformations are still under investigation. frontiersin.org The primary enzymatic strategy remains the controlled, enzyme-catalyzed assembly of derivatives from carefully chosen precursors. nih.gov

Structural Elucidation and Advanced Characterization Techniques

Spectroscopic Analysis for Structural Assignment

Spectroscopy is the primary tool for elucidating the molecular structure of 3H-phenoxazine compounds. By analyzing the interaction of these molecules with electromagnetic radiation, researchers can deduce their functional groups, bonding patterns, and electronic environments.

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for the structural characterization of 3H-phenoxazine derivatives. core.ac.uk It provides detailed information about the chemical environment of individual hydrogen (¹H) and carbon (¹³C) atoms within the molecule.

¹H and ¹³C NMR: In ¹H NMR spectra of 3H-phenoxazin-3-one derivatives, protons in the aromatic region typically appear as multiplets in the range of δ 6.92-7.56 ppm. journalijar.com Protons of substituent groups, such as methoxy (B1213986) (–OCH₃) groups, are observed as singlets further upfield, generally between δ 3.78 and 4.08 ppm. journalijar.com

¹³C NMR spectroscopy complements the proton data by providing the chemical shifts for each carbon atom. For the 3H-phenoxazin-3-one core, characteristic signals include the carbonyl carbon (C=O) appearing significantly downfield (around δ 171-180 ppm), the imine carbon (C=N) also in the downfield region, and various aromatic carbons resonating between δ 115 and 154 ppm. journalijar.comvulcanchem.com Methoxy group carbons typically show signals around δ 55-61 ppm. journalijar.com

2D NMR Techniques (TOCSY, HSQC, HMBC): For more complex 3H-phenoxazine structures, two-dimensional (2D) NMR experiments are indispensable for unambiguous assignments. core.ac.ukbeilstein-journals.org

TOCSY (Total Correlation Spectroscopy) helps identify all protons within a spin system, revealing couplings between protons that are not directly connected. core.ac.uk

HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded ¹H and ¹³C nuclei. beilstein-journals.orgepfl.ch This is crucial for assigning a specific proton signal to its corresponding carbon atom. emerypharma.comanalyzetest.com

HMBC (Heteronuclear Multiple Bond Correlation) reveals correlations between protons and carbons that are separated by two or three bonds (²JCH, ³JCH). beilstein-journals.orgepfl.ch This experiment is particularly powerful for identifying quaternary carbons (which have no attached protons) and for piecing together the molecular skeleton by connecting different fragments of the molecule. core.ac.uknih.gov The analysis of HMBC, in conjunction with HSQC and COSY data, allows for the complete and unambiguous assignment of the complex planar structure of phenoxazine (B87303) derivatives. beilstein-journals.orgemerypharma.comanalyzetest.com

Table 1: Representative NMR Data for Substituted 3H-Phenoxazin-3-one Derivatives

Compound	¹H NMR (δ, ppm) in CDCl₃	¹³C NMR (δ, ppm) in CDCl₃	Reference
2-Bromo-1,4-dimethoxy-3H-phenoxazin-3-one	7.12-7.48 (m, 4H, Ar-H), 3.88 (s, 3H, OCH₃), 3.82 (s, 3H, OCH₃)	171.2 (C=O), 153.9, 145.9, 138.7, 135.4, 134.5, 127.2, 126.6, 125.2, 119.6, 116.0, 115.5, 60.9, 60.3	journalijar.com
2-Bromo-8-chloro-1,4-dimethoxy-3H-phenoxazin-3-one	7.04-7.56 (m, 3H, Ar-H), 3.88 (s, 3H, OCH₃), 3.84 (s, 3H, OCH₃)	171.0 (C=O), 153.0, 146.0, 139.3, 138.9, 135.3, 128.6, 127.0, 124.2, 118.1, 115.6, 115.4, 60.7, 60.2	journalijar.com
2-Bromo-1,4-dimethoxy-8-methyl-3H-phenoxazin-3-one	6.96-7.49 (m, 3H, Ar-H), 3.83 (s, 3H, OCH₃), 3.78 (s, 3H, OCH₃), 2.34 (s, 3H, CH₃)	171.3 (C=O), 152.5, 145.8, 138.6, 136.4, 135.6, 131.1, 127.5, 119.8, 118.1, 115.7, 115.2, 60.8, 60.1, 21.2	journalijar.com

Infrared (IR) and its modern variant, Fourier-Transform Infrared (FTIR) spectroscopy, are used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. journalijar.com For 3H-phenoxazine derivatives, FTIR spectra provide clear evidence for key structural features.

The most prominent absorption bands for substituted 3H-phenoxazin-3-ones include:

A strong absorption band for the carbonyl group (C=O) stretch, typically found in the range of 1640–1653 cm⁻¹. journalijar.com

A characteristic band for the imine (C=N) bond stretch, appearing around 1605–1620 cm⁻¹. journalijar.com

Bands corresponding to the ether linkages (C-O-C) of the phenoxazine ring and any methoxy substituents (C-OCH₃), which are observed in the region of 1028–1261 cm⁻¹. journalijar.com

These characteristic frequencies confirm the presence of the core phenoxazinone structure. journalijar.combeilstein-journals.org

Table 2: Key FTIR Absorption Frequencies for Substituted 3H-Phenoxazin-3-one Derivatives (KBr pellet)

Compound	ν(C=O) (cm⁻¹)	ν(C=N) (cm⁻¹)	ν(C-O) (cm⁻¹)	Reference
2-Bromo-1,4-dimethoxy-3H-phenoxazin-3-one	1651	1618	1259, 1195, 1030	journalijar.com
2-Bromo-8-chloro-1,4-dimethoxy-3H-phenoxazin-3-one	1653	1620	1261, 1198, 1038	journalijar.com
2-Bromo-1,4,8-trimethoxy-3H-phenoxazin-3-one	1640	1605	1249, 1188, 1028	journalijar.com

Ultraviolet-Visible (UV-Vis) spectroscopy measures the electronic transitions within a molecule, providing information about its conjugated π-electron systems. libretexts.org The extended conjugation of the 3H-phenoxazine core gives rise to characteristic absorption bands in the UV and visible regions of the spectrum. beilstein-journals.orgresearchgate.net

Derivatives of 3H-phenoxazin-3-one typically exhibit intense absorption in the 400–550 nm range. researchgate.net For example, a series of 6,8-di-tert-butyl-2-(arylamino)-3H-phenoxazin-3-ones dissolved in toluene (B28343) showed absorption maxima (λ_max) between 439–459 nm, with high molar absorptivity (ε) values ranging from 20,600 to 37,100 M⁻¹cm⁻¹. researchgate.net The position and intensity of these absorptions can be influenced by the nature and position of substituents on the phenoxazine skeleton, making UV-Vis a useful tool for characterizing different analogues. libretexts.orgresearchgate.net

Raman spectroscopy is a light scattering technique that provides information on molecular vibrations, similar to IR spectroscopy, but governed by different selection rules. edinst.com A vibrational mode is Raman active if the polarizability of the molecule changes during the vibration. edinst.com This technique can offer complementary structural information, particularly for symmetric vibrations that may be weak or absent in IR spectra. The interpretation of Raman spectra for phenoxazine derivatives can be supported by theoretical DFT (Density Functional Theory) studies to correlate observed peaks with specific vibrational modes of the ligand. researchgate.net It serves as an effective method for obtaining a unique "fingerprint" of the molecule's structure. edinst.com

Ultraviolet-Visible (UV-Vis) Spectroscopy

Mass Spectrometric Techniques for Molecular Weight Determination

Mass spectrometry (MS) is an essential analytical technique for determining the molecular weight of a compound by measuring its mass-to-charge ratio (m/z). journalijar.com Electrospray Ionization Mass Spectrometry (ESI-MS) is commonly used for 3H-phenoxazine derivatives. In this method, the analysis confirms the molecular weight by observing the protonated molecular ion peak, [M+H]⁺. journalijar.comvulcanchem.com For instance, the ESI-MS spectrum of 2-bromo-1,4-dimethoxy-3H-phenoxazin-3-one shows a peak at m/z 337, corresponding to its [M+H]⁺ ion, which confirms its molecular weight of 336 g/mol . journalijar.com High-Resolution Mass Spectrometry (HRMS) provides highly accurate mass measurements, allowing for the determination of the elemental formula of the compound with a high degree of confidence. vulcanchem.com

X-ray Crystallography for Solid-State Structure

X-ray crystallography is the most definitive method for determining the three-dimensional structure of a molecule in the solid state. researchgate.net By analyzing the diffraction pattern of X-rays passing through a single crystal of a compound, it is possible to determine the precise positions of atoms, bond lengths, and bond angles. beilstein-journals.orgeurjchem.com

This technique has been successfully applied to various 3H-phenoxazine derivatives, confirming their molecular geometry. journalijar.combeilstein-journals.orgresearchgate.net For example, the crystal structure of 6,8-di-tert-butyl-2-(o-nitrophenylamino)-3H-phenoxazin-3-one was determined, revealing key bond distances such as N(1)–C(11) at 1.3061(19) Å and O(23)–C(4) at 1.2314(19) Å, and a bond angle for C(11)–N(1)–C(14) of 117.55(12)°. beilstein-journals.org Such data provide unambiguous proof of the molecular structure and offer insights into intermolecular interactions, like hydrogen bonding and crystal packing, within the solid state. beilstein-journals.orgresearchgate.net

Elemental Analysis for Compositional Verification

Elemental analysis is a fundamental analytical technique employed to determine the elemental composition of a compound. In the structural elucidation of newly synthesized molecules, it serves as a crucial verification step, ensuring that the empirical formula of the product aligns with its proposed chemical structure. This process involves the combustion of a small, precisely weighed sample of the purified compound, followed by the quantitative analysis of the resulting combustion products (typically carbon dioxide, water, and nitrogen gas). The determined mass percentages of carbon (C), hydrogen (H), and nitrogen (N) are then compared against the theoretically calculated values based on the expected molecular formula.

This comparison is vital for confirming the purity and identity of synthesized compounds, including the 3H-phenoxazine core and its derivatives. A close agreement between the experimental ("found") and theoretical ("calculated") percentages, typically within a narrow margin of ±0.4%, provides strong evidence for the successful synthesis of the target structure. unibas.it This technique is routinely used alongside spectroscopic methods like NMR, IR, and mass spectrometry to provide a comprehensive characterization of phenoxazine-based compounds. journalijar.comjournalijar.comresearchgate.netnih.gov

Research findings on various 3H-phenoxazine derivatives demonstrate the routine application of elemental analysis for compositional verification. For instance, in the synthesis of 2-Bromo-1,4-dimethoxy-3H-phenoxazin-3-one, the experimentally determined percentages of carbon, hydrogen, and nitrogen were found to be in close agreement with the calculated values for the molecular formula C₁₄H₁₀BrNO₄. journalijar.com Similarly, the analysis of various substituted 3-(phenylimino)-3H-phenoxazines and N-alkylphenoxazines confirms their proposed structures by matching experimental data with theoretical compositions. google.comgoogle.comnih.gov

The data below illustrates the comparison between calculated and experimentally found elemental compositions for several 3H-phenoxazine derivatives as reported in the scientific literature.

Interactive Table: Elemental Analysis Data for 3H-Phenoxazine Derivatives

Compound Name	Molecular Formula	Element	Calculated (%)	Found (%)	Source
2-Bromo-1,4-dimethoxy-3H-phenoxazin-3-one	C₁₄H₁₀BrNO₄	C	49.98	50.03	journalijar.com
H	2.98	3.02	journalijar.com
N	4.15	4.09	journalijar.com
3-(4-nitrophenyl)imino-3H-phenoxazine	C₁₈H₁₁N₃O₃	C	62.45	62.59	google.com
H	3.3	3.19	google.com
N	7.67	7.62	google.com
3-(phenylimino)-3H-phenoxazine	C₁₈H₁₂N₂O	C	71.67	71.23	google.com
H	4.43	4.38	google.com
N	8.80	8.56	google.com
3,7-dibromo-N-hexadecylphenoxazine	C₂₈H₃₉Br₂NO	C	59.49	-	nih.gov
H	6.91	-	nih.gov
N	2.48	-	nih.gov

The consistent and successful use of elemental analysis across numerous studies underscores its indispensable role in the characterization of novel 3H-phenoxazine compounds. It provides the foundational data that, in conjunction with other spectroscopic evidence, allows for the unambiguous confirmation of a molecule's elemental makeup and, by extension, its molecular formula. lgcstandards.combeilstein-journals.org

Theoretical and Computational Investigations of 3h Phenoxazine Systems

Quantum Chemical Calculations (DFT, TD-DFT, AM1, PM3)

Quantum chemical calculations are fundamental tools for exploring the intricacies of molecular systems like 3H-phenoxazine. Density Functional Theory (DFT) and its time-dependent extension (TD-DFT) are prominently used to investigate the electronic structures, geometries, and spectral properties of these compounds. researchgate.netacs.org For instance, DFT calculations, often employing hybrid functionals like B3LYP with various basis sets (e.g., 6-311++G(d,p)), have been successfully used to determine the geometries and electronic properties of phenoxazine (B87303) derivatives. researchgate.netmdpi.com These methods allow for the optimization of molecular structures to find the minimum free energy configuration, which is the first step in predicting other properties. ajchem-a.com

TD-DFT calculations are particularly useful for investigating the excited-state properties and predicting UV-visible absorption spectra. researchgate.netdergipark.org.tr This method can assign absorption bands to specific electronic transitions, such as π→π* transitions, and help understand photoinduced electron transfer processes. researchgate.net The accuracy of TD-DFT results can be influenced by the choice of exchange-correlation functional and the computational model for solvent effects. researchgate.net

Semi-empirical methods like Austin Model 1 (AM1) and Parameterized Model 3 (PM3) offer a computationally less expensive alternative for studying large molecular systems, though with some trade-off in accuracy compared to DFT. While not as extensively cited in recent advanced studies of 3H-phenoxazine, they have historically been part of the computational chemist's toolkit for preliminary analyses.

Molecular Modeling and Conformational Analysis

Molecular modeling techniques are crucial for understanding the three-dimensional structure and conformational preferences of 3H-phenoxazine systems. nih.govschrodinger.com These methods, which can range from molecular mechanics to quantum mechanical approaches, help in analyzing the spatial arrangement of atoms and the resulting impact on molecular properties. nih.govkoreascience.kr For example, in derivatives of phenoxazine, the degree of twisting between different molecular moieties can significantly influence charge separation and the spatial distribution of frontier molecular orbitals. acs.org

Conformational analysis helps identify the most stable conformations of a molecule by exploring its potential energy surface. nih.govschrodinger.com In substituted phenoxazines, the orientation of donor and acceptor groups can lead to different conformations, such as axial and equatorial arrangements, which in turn affect their electronic and photophysical properties. acs.org The planarity or folding of the phenoxazine ring system is another critical aspect revealed by conformational studies. acs.org

Prediction of Electronic Properties (HOMO, LUMO)

A key outcome of quantum chemical calculations is the prediction of frontier molecular orbital energies, namely the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). researchgate.netajchem-a.com The HOMO energy is related to the molecule's ability to donate an electron (ionization potential), while the LUMO energy relates to its ability to accept an electron (electron affinity). researchgate.netajchem-a.com

The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a critical parameter that influences the molecule's chemical reactivity, stability, and optical properties. researchgate.netajchem-a.com A smaller HOMO-LUMO gap generally indicates higher reactivity and easier electronic transitions. ajchem-a.com DFT calculations have been widely used to determine the HOMO and LUMO energy levels of phenoxazine derivatives, and these theoretical values often show good agreement with experimental data obtained from techniques like cyclic voltammetry. acs.org The spatial distribution of HOMO and LUMO densities reveals the regions of the molecule involved in electron donation and acceptance, respectively. acs.orgacs.org

Table 1: Calculated Electronic Properties of Selected Phenoxazine Derivatives

Compound	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Method
KCPOZ	-4.6733	-2.2789	2.3944	DFT
KCPTZ	-4.9002	-1.6343	3.2659	DFT
TPE3-POZ	-5.13	-2.28	2.85	DFT/IPCV
TPE4-POZ	-5.31	-2.35	2.96	DFT/IPCV

Data sourced from multiple studies and may involve different computational levels. acs.orgacs.org

Analysis of Chemical Reactivity and Active Centers

Theoretical calculations are instrumental in identifying the reactive centers within the 3H-phenoxazine structure. ajchem-a.comresearchgate.net The presence of multiple reactive sites makes these compounds versatile precursors for synthesizing more complex heterocyclic systems. researchgate.netresearchgate.net The distribution of electron density, often visualized through electrostatic potential maps, can indicate regions susceptible to nucleophilic or electrophilic attack. ajchem-a.com

Global reactivity descriptors, such as chemical potential, hardness, softness, and electrophilicity, can be derived from HOMO and LUMO energies to quantify the chemical reactivity of the molecule. ajchem-a.comdergipark.org.tr These descriptors provide a theoretical basis for understanding and predicting the course of chemical reactions involving 3H-phenoxazine derivatives. ajchem-a.com For instance, the analysis of these descriptors can help explain the mechanisms of oxidative coupling or nucleophilic addition reactions that are common for this class of compounds. researchgate.netresearchgate.net

Investigation of Hydrogen Atom Transfer (HAT) Kinetics

The ability of phenoxazine derivatives to participate in hydrogen atom transfer (HAT) is a key aspect of their antioxidant activity. acs.org Computational studies play a significant role in understanding the kinetics and thermodynamics of these reactions. researchgate.netmdpi.comsonar.ch The rate of HAT is influenced by the bond dissociation enthalpy (BDE) of the N-H bond in the phenoxazine ring. acs.orgresearchgate.net

Theoretical calculations can predict these BDEs and help establish structure-activity relationships. acs.org For example, it has been shown that electron-donating substituents on the phenoxazine ring can lower the N-H BDE, leading to faster HAT kinetics. acs.org Computational modeling of the transition state for the HAT reaction provides insights into the reaction mechanism and the factors that influence the activation energy. sonar.ch These studies have revealed that phenoxazines can be exceptionally reactive radical-trapping antioxidants, with their reactivity being a delicate balance between fast HAT kinetics and stability towards one-electron oxidation. acs.orgrsc.org

Spectroscopic and Photophysical Properties of 3h Phenoxazine Derivatives

Absorption Characteristics (λmax, Molar Extinction Coefficients)

3H-Phenoxazine derivatives typically exhibit strong absorption of light in the ultraviolet (UV) and visible regions of the electromagnetic spectrum. beilstein-journals.orgresearchgate.net The wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε), a measure of how strongly a substance absorbs light at a given wavelength, are key parameters that characterize these compounds.

For instance, a series of 6,8-di-tert-butyl-2-(arylamino)-3H-phenoxazin-3-ones demonstrated intense absorption in the 400–550 nm range, with λmax values between 439–459 nm and high molar extinction coefficients ranging from 20,600 to 37,100 M⁻¹cm⁻¹. beilstein-journals.orgresearchgate.net The introduction of an amino group at the para-position of the N-phenyl substituent resulted in the appearance of an additional long-wavelength absorption band at 520 nm, although with a lower molar extinction coefficient of 9,200 M⁻¹cm⁻¹. beilstein-journals.orgresearchgate.net

The position and nature of substituents play a crucial role in tuning these absorption properties. For example, in a study of phenoxazine-based dyes for dye-sensitized solar cells, the absorption spectra were measured in tetrahydrofuran (B95107) (THF). acs.org The specific λmax and ε values are influenced by the molecular design, including the donor and acceptor moieties attached to the phenoxazine (B87303) core. acs.org Similarly, another study reported that 1-acetylamino-3H-phenoxazin-3-one (1AA) in dichloromethane (B109758) (DCM) solution showed two characteristic absorption peaks at 345 nm and 407 nm, attributed to π → π* and n → π* transitions, respectively, with a molar absorptivity of 1.7 × 10⁴ M⁻¹cm⁻¹ at the 407 nm peak. acs.org

Interactive Table: Absorption Characteristics of Selected 3H-Phenoxazine Derivatives

Compound	Solvent	λmax (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)
6,8-di-tert-butyl-2-(arylamino)-3H-phenoxazin-3-ones	Toluene (B28343)	439-459	20,600-37,100
p-amino substituted 6,8-di-tert-butyl-2-(arylamino)-3H-phenoxazin-3-one	Toluene	520	9,200

Emission Characteristics (Fluorescence, Luminescence, λmax, Stokes Shifts)

Many 3H-phenoxazine derivatives are highly fluorescent, meaning they emit light after being excited by light of a shorter wavelength. This property is central to their use as fluorescent probes and in organic light-emitting diodes (OLEDs). researchgate.netnih.gov Key emission characteristics include the wavelength of maximum emission (λem), the Stokes shift (the difference in wavelength between the absorption and emission maxima), and the luminescence intensity.

For example, while 6,8-di-tert-butyl-2-(arylamino)-3H-phenoxazin-3-ones are non-fluorescent, their cyclized derivatives, such as certain benzo researchgate.netchemistryviews.orgresearchgate.netnih.govoxazino[2,3-b]phenoxazines, exhibit intense fluorescence in solution at room temperature. beilstein-journals.org The excitation spectra of these fluorescent derivatives correspond to their longest-wavelength absorption bands. beilstein-journals.orgbeilstein-journals.org The emission spectra of some of these compounds in toluene show maxima around 450-500 nm when excited at 365 nm. beilstein-journals.org

The Stokes shift is an important parameter, as a large Stokes shift is often desirable to minimize self-absorption. In one study, a near-infrared emitting organic solid, 1-acetylamino-3H-phenoxazin-3-one (1AA), exhibited a large Stokes shift of 293 nm in the solid state, with an emission maximum at 738 nm. acs.org In dichloromethane solution, the same compound showed an emission maximum at 645 nm. acs.org Another derivative, 1-amino-3H-phenoxazin-3-one (1A), displayed a Stokes shift of 213 nm in dichloromethane. acs.org

Computational studies on phenoxazin-3-one dyes like resazurin (B115843) and resorufin (B1680543) have been used to predict their fluorescence emission spectra, with the calculated maximum wavelengths generally agreeing with experimental results. researchgate.net These studies also noted that cyano-functionalized resazurin molecules exhibit a relatively large Stokes shift. researchgate.net

Interactive Table: Emission Characteristics of Selected 3H-Phenoxazine Derivatives

Compound	Solvent/State	λex (nm)	λem (nm)	Stokes Shift (nm)
Benzo researchgate.netchemistryviews.orgresearchgate.netnih.govoxazino[2,3-b]phenoxazines	Toluene	365	~450-500	-
1-acetylamino-3H-phenoxazin-3-one (1AA)	Dichloromethane	407	645	238
1-acetylamino-3H-phenoxazin-3-one (1AA)	Solid State	-	738	293

Fluorescence Quantum Yields

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed. A high quantum yield is a desirable characteristic for fluorescent probes and materials for optoelectronic applications.

Several studies have reported the fluorescence quantum yields for various 3H-phenoxazine derivatives. For instance, certain benzo[a]phenoxazinium salts, which are structurally related to 3H-phenoxazines, are known for their high fluorescence quantum yields in ethanol. uminho.pt In a study of N,O,S-heteropentacycles derived from 3H-phenoxazin-3-one, the fluorescence quantum yields were determined relative to a standard, quinine (B1679958) bisulfate (ΦF = 0.52). beilstein-journals.org

The quantum yield can be significantly influenced by the molecular structure and the environment. For example, 1-acetylamino-3H-phenoxazin-3-one (1AA) had a fluorescence quantum yield of 2.0% in dichloromethane solution, which increased to 4.0% when dispersed in a polymethylmethacrylate (PMMA) matrix. acs.org In contrast, another derivative, 1-amino-3H-phenoxazin-3-one (1A), had a very low quantum yield of 0.03% in dichloromethane, which increased to 0.89% in PMMA and a much higher 15% in the solid (powdered) state. acs.org This highlights the significant role of the surrounding medium and aggregation state on the emissive properties.

Photostability Studies

Photostability, the ability of a molecule to resist degradation upon exposure to light, is a critical parameter for practical applications of fluorescent dyes and materials. nih.gov Phenoxazine derivatives, while often highly fluorescent, can be susceptible to photodegradation, particularly in certain solvents. researchgate.netnih.gov

Recent research has focused on understanding the degradation mechanisms and developing strategies to improve the photostability of phenoxazine derivatives. chemistryviews.orgnih.gov One study found that phenoxazine is highly susceptible to rapid photodegradation in halogenated solvents like chloroform. researchgate.netnih.gov The degradation products were identified using various spectroscopic techniques. researchgate.netnih.gov The study also proposed a substitution strategy to enhance photostability, demonstrating that the quantum yield of photodegradation can differ by a factor of more than 1000 between trisubstituted derivatives and N-substituted phenoxazine. researchgate.netnih.gov

Interestingly, it was found that contrary to previous assumptions, N-phenyl substitution of phenoxazine can actually decrease its photostability compared to the unsubstituted parent molecule. chemistryviews.org These findings are crucial for designing more robust phenoxazine-based materials for applications like organic light-emitting diodes (OLEDs), where long-term stability is essential. chemistryviews.org Some triphenodioxazines, which are pentacyclic derivatives, have been reported to exhibit excellent photostability under air conditions. researchgate.net

Solvatochromic Behavior

Solvatochromism is the phenomenon where the color of a substance changes with the polarity of the solvent. This property arises from differential solvation of the ground and excited states of the molecule. 3H-phenoxazine derivatives often exhibit pronounced solvatochromic behavior, making them useful as fluorescent probes for sensing the polarity of their local environment. dntb.gov.uanih.govdntb.gov.ua

A study on 1-pentyl-7-dimethylamino-3H-phenoxazine-3-one (1-PDMPO) demonstrated its solvatochromic nature through its excitation and emission spectra in various pure and mixed solvents. nih.gov The fluorescence response of this compound was clearly affected by the surrounding environment. nih.gov Another study on a solvatochromic fluorescent cyanophenoxazine also highlighted its potential for sensing applications. dntb.gov.ua

The solvatochromic shifts in the absorption and fluorescence spectra can provide information about the solute-solvent interactions. researchgate.netresearchgate.net For instance, a bathochromic (red) shift in the Stokes shift with increasing solvent polarity can indicate a π → π* transition within the molecule. researchgate.net By analyzing these shifts using models like the Lippert-Mataga equation, it is possible to estimate the change in the dipole moment of the molecule upon excitation. researchgate.net

Radical Anion and Dianion Luminescence

The redox activity of 3H-phenoxazine derivatives allows for the formation of radical anions and dianions upon chemical or electrochemical reduction. researchgate.net Interestingly, these charged species can also be luminescent, exhibiting their own characteristic absorption and emission spectra. researchgate.net

A study on a sterically crowded 6,8-di-(tert-butyl)-3H-phenoxazin-3-one demonstrated that its reduction with a potassium mirror leads to the formation of a persistent radical anion and a dianion. researchgate.net Both of these species were characterized by their distinct absorption and luminescence spectra. researchgate.net Similarly, the radical anion and dianion of related pentacyclic triphenodioxazines have also been generated and their electron absorption and emission spectra reported. researchgate.net

The study of these luminescent radical ions is important for understanding the electronic structure of the 3H-phenoxazine core in different oxidation states and can have implications for their use in electrochemiluminescence and other redox-based applications. The formation and properties of radical anions and dianions have also been investigated for other related aromatic systems, such as indenofluorenediones, where the anionic species are key to their function as electron-transport materials. mdpi.com

Electrochemical Behavior and Redox Studies

Cyclic Voltammetry Analysis

Cyclic voltammetry (CV) is a primary tool for investigating the electrochemical properties of phenoxazine (B87303) derivatives. researchgate.netbeilstein-journals.org CV studies reveal that phenoxazine-based molecules can undergo both oxidation and reduction processes, often with a degree of electrochemical reversibility. nih.govresearchgate.net This behavior is indicative of their capacity to both accept and donate electrons, highlighting their ambipolar nature. nih.gov

For instance, the cyclic voltammograms of certain 2-(arylamino)-3H-phenoxazin-3-ones show two distinct reduction waves. beilstein-journals.org The shape and position of the CV curves can be influenced by factors such as the molecular structure, the presence of substituents, and the experimental conditions, including the solvent and electrolyte used. mdpi.combeilstein-journals.org In some cases, successive voltammetric cycles can lead to changes in the CV profile, such as shifts in peak potentials or the disappearance of reduction peaks, which may suggest processes like electropolymerization. nih.gov

The electrochemical behavior of N-substituted phenoxazines (NSPs) has been studied on gold electrodes, showing quasi-reversible oxidation that is diffusion-controlled. researchgate.net The analysis of CV data provides crucial information about the electronic structure of these molecules. nih.gov For example, the study of 4,7-diamino-1,10-phenanthroline precursors, including phenoxazine-substituted compounds, reveals that the redox properties are significantly influenced by the nature of the substituents. mdpi.com

Determination of Redox Potentials (Formal Redox Potential, Onset Oxidation Potentials)

The redox potentials of 3H-phenoxazine derivatives are critical parameters that determine their thermodynamic ability to undergo electron transfer. These potentials are typically determined from cyclic voltammetry measurements. aip.org The formal redox potential (E°'), often estimated as the midpoint of the anodic and cathodic peak potentials (Epa and Epc), provides a measure of the standard electrode potential. aip.org

N-substituted phenoxazines have been found to exhibit formal redox potentials in the range of 0.39 to 0.45 V versus a saturated calomel (B162337) electrode (SCE). researchgate.net Phenoxazine-based oligomers are characterized by low ionization potentials, estimated from their onset oxidation potentials to be around 4.7 eV, which is a desirable characteristic for conducting materials. nih.govresearchgate.net

The redox potentials can be significantly tuned by the introduction of various substituents onto the phenoxazine core. For example, the excited-state oxidation potentials of phenoxazines with electron-donating methoxy (B1213986) or diphenylamino groups were determined to be 1.91-2.01 V and 1.88 V, respectively, indicating strong reducing properties. aip.org Conversely, N-trifluoromethylphenyl phenoxazines exhibit strong excited-state oxidation potentials, with an estimated Eox value of -2.56 V. aip.org

The following table summarizes the redox potentials of selected 2-(arylamino)-3H-phenoxazin-3-ones and related compounds. beilstein-journals.org

Compound	E¹/₂RED1 (V)	E¹/₂RED2 (V)	E¹/₂OX (V)
2-(phenylamino)-3H-phenoxazin-3-one	-1.36 ± 1.69	-1.85 ± 2.12	0.48
2-((4-aminophenyl)amino)-3H-phenoxazin-3-one	-1.36 ± 1.69	-1.85 ± 2.12	0.25
14H-quinoxaline[2,3-b]phenoxazines	-1.40 ± 1.60	-1.92 ± 2.45	-
Benzo researchgate.netrsc.orgresearchgate.netnih.govoxazino[2,3-b]phenothiazine	-1.39	-1.91	0.48

Formation and Characterization of Radical Cations and Anions

The oxidation and reduction of 3H-phenoxazine derivatives lead to the formation of radical cations and radical anions, respectively. These radical species are often stable and can be characterized using techniques like electron spin resonance (ESR) spectroscopy and UV-vis spectroscopy. researchgate.netbeilstein-journals.org

The electrochemical oxidation of N-substituted phenoxazines in a thin-layer spectroelectrochemical cell produces radical cations that exhibit characteristic absorbance at 385, 410, and 530 nm. researchgate.net The reduction of sterically crowded 6,8-di-(tert-butyl)-3H-phenoxazin-3-one with a potassium mirror results in the formation of a persistent radical anion and a dianion, which have been characterized by their absorption and luminescence spectra. researchgate.net

In the case of 2-(arylamino)-3H-phenoxazin-3-ones, the first reduction wave corresponds to the formation of a radical anion, which then undergoes further irreversible reduction. beilstein-journals.org Similarly, some benzo researchgate.netrsc.orgresearchgate.netnih.govoxazino[2,3-b]phenothiazine derivatives show a reversible reduction to a radical anion. beilstein-journals.org The stability of these radical ions is a key factor in the performance of phenoxazine-based materials in electronic devices. The oxidized forms of phenoxazines, the radical cations, have been noted for their remarkable stability. researchgate.net

Ambipolar Redox Characteristics

A significant feature of many phenoxazine-based compounds is their ambipolar redox behavior, meaning they can both accept and donate electrons, facilitating the transport of both holes and electrons. nih.gov This property is highly desirable for applications in organic electronics, as it can lead to more efficient charge injection and transport in devices. nih.govacs.org

Tricyclic phenoxazine molecules have been shown to exhibit rather reversible electrochemical oxidation and reduction, which is a clear indication of their ambipolar redox properties. nih.gov The ability to tune the HOMO and LUMO energy levels through the introduction of different acceptor moieties in donor-acceptor molecules based on phenoxazine allows for the systematic variation of their ambipolar characteristics. acs.org This tuning is crucial for optimizing the performance of organic light-emitting diodes, for example, by balancing charge injection and transport.

Influence of Substituents on Electrochemical Features

The electrochemical properties of the 3H-phenoxazine core are highly sensitive to the nature and position of substituents. mdpi.comaip.org Electron-donating and electron-withdrawing groups can significantly alter the oxidation and reduction potentials of the molecule.

For instance, the introduction of an amino group at the 4-position of the aryl ring in 2-(arylamino)-3H-phenoxazin-3-ones shifts the oxidation potential to a lower value (0.25 V) compared to the unsubstituted analog (0.48 V). beilstein-journals.org In a series of 4,7-diamino-1,10-phenanthrolines, compounds substituted with phenothiazine (B1677639) and pyrrolidine (B122466) were the most easily oxidized, while those with a 9H-carbazole substituent had the highest oxidation potentials and were more stable against oxidation. mdpi.com

The effect of substituents is also evident in the excited-state redox potentials. Phenoxazines with electron-donating methoxy or diphenylamino groups are strong excited-state reductants, while those with electron-withdrawing N-trifluoromethylphenyl groups are strong excited-state oxidants. aip.org This demonstrates that strategic substitution is a powerful tool for tailoring the electrochemical properties of phenoxazine derivatives for specific applications.

Mechanistic Aspects of Electrochemical Oxidation and Reduction

The electrochemical oxidation and reduction of phenoxazine derivatives can involve complex multi-step mechanisms. The initial step is typically a one-electron transfer to form a radical cation (oxidation) or a radical anion (reduction). beilstein-journals.orgresearchgate.net These initial steps can be followed by subsequent chemical reactions or further electron transfers.

Studies on chlorpromazine, a phenothiazine derivative, have revealed a complex three-electron oxidation pathway involving both the phenothiazine core and the side chain, challenging the simpler two-electron paradigm. nih.govmdpi.com This highlights the importance of considering the entire molecular structure when elucidating electrochemical mechanisms. The electrochemical conversion of N-substituted phenoxazines has been shown to fit the general voltammetric current-potential equation of a reversible wave, and electrolysis at a constant potential follows a typical Cottrell behavior, indicating a diffusion-controlled process. researchgate.net

Derivatization and Functionalization Strategies of the 3h Phenoxazine Scaffold

Amination and Arylation Reactions

The introduction of amino and aryl groups onto the 3H-phenoxazine scaffold is a key strategy for modifying its properties. These reactions can proceed through several pathways, including nucleophilic substitution and transition metal-catalyzed cross-coupling.

Amination Reactions:

The reaction of 3H-phenoxazin-3-one derivatives with amines can occur at different positions depending on the reaction conditions. In the presence of an acid catalyst, the reaction with amines typically proceeds through the formation of a Schiff base at the C(3) position. beilstein-journals.org Without an acid catalyst, nucleophilic attack is directed to the most electrophilic C(2) center. beilstein-journals.org For instance, sterically crowded 3H-phenoxazin-3-one can react with various arylamines at high temperatures (220–250 °C) to yield 2-(arylamino)-3H-phenoxazin-3-ones. beilstein-journals.org

The reactivity of the 3H-phenoxazine core can also be influenced by substituents. For example, in 2,3-dinitrophenoxazine, one of the nitro groups can be displaced by butylamine. acs.org The nitro group para to the aryl ether is preferentially displaced over the one para to the more electron-rich amino group. acs.org

Arylation Reactions:

Palladium-catalyzed cross-coupling reactions, such as the Mizoroki-Heck arylation, are employed to introduce aryl groups. researchgate.net This methodology has been used to synthesize functionalized aryl derivatives of angular 1-azabenzo[a]phenoxazin-5-one. researchgate.net Another powerful method is the Suzuki coupling, which is a transition metal-catalyzed reaction that introduces aryl, heteroaryl, or diarylamino groups as substituents, often para to the oxygen atom of the phenoxazine (B87303) derivative. google.com

Direct arylation polycondensation, catalyzed by palladium acetate (B1210297) with a phosphine (B1218219) ligand, has been successfully used to synthesize donor-acceptor conjugated copolymers of phenoxazine and diketopyrrolopyrrole. scielo.brscielo.brresearchgate.net This method offers a straightforward route to complex polymeric structures.

Reaction Type	Reagents/Conditions	Position of Substitution	Resulting Product
Amination (Schiff Base)	Amine, Acid Catalyst	C(3)	3-Imino-3H-phenoxazine derivative
Amination (Nucleophilic)	Arylamine, 220–250 °C	C(2)	2-(Arylamino)-3H-phenoxazin-3-one
Arylation (Mizoroki-Heck)	Aryl halide, Pd catalyst	Various	Aryl-substituted phenoxazine
Arylation (Suzuki)	Arylboronic acid, Pd catalyst	Para to Oxygen	Aryl-substituted phenoxazine
Arylation (Direct Polycondensation)	Aryl halide, Pd(OAc)₂, PCy₃·HBF₄	Various	Phenoxazine-based copolymers

Introduction of Alkyl and Alkoxy Substituents

The introduction of alkyl and alkoxy groups onto the 3H-phenoxazine scaffold is a common strategy to enhance solubility and modify electronic properties.

Alkylation: The N-alkylation of the phenoxazine core is a frequently employed modification. For instance, 10-(2-ethylhexyl)-10H-phenoxazine can be synthesized by reacting phenoxazine with 2-ethylhexyl bromide in the presence of a base like sodium tert-butoxide. scielo.brscielo.br This introduction of a branched alkyl chain significantly improves the solubility of the resulting phenoxazine derivative in organic solvents. scielo.brscielo.br

Alkoxylation: Alkoxy groups can be introduced through various synthetic routes. In one example, the reaction of 2,3-dinitrophenoxazine with potassium hydroxide (B78521) in ethanol/water leads to the formation of 2-ethoxy-3-nitro-10-methylphenoxazine, where an ethoxy group displaces a nitro group. acs.org Another method involves the condensation of 2,5-dibromo-3,6-dimethoxy-1,4-benzoquinone with substituted ortho-aminophenols to produce 3H-phenoxazin-3-one derivatives with methoxy (B1213986) substituents. journalijar.com

The introduction of these groups has been shown to influence the highest occupied molecular orbital (HOMO) energy levels of the resulting materials. researchgate.net

Substitution Type	Reagent Example	Key Condition	Resulting Derivative
N-Alkylation	2-Ethylhexyl bromide	Sodium tert-butoxide, THF, reflux	10-(2-Ethylhexyl)-10H-phenoxazine
Alkoxylation	Ethanol/Water, KOH	-	2-Ethoxy-3-nitro-10-methylphenoxazine
Alkoxylation	2,5-Dibromo-3,6-dimethoxy-1,4-benzoquinone	Fused sodium acetate, ethanol, reflux	Methoxy-substituted 3H-phenoxazin-3-one

Halogenation and Nitro Substitution

Halogenation and nitro substitution are important functionalization strategies for the 3H-phenoxazine scaffold, often serving as precursors for further derivatization.

Halogenation: Direct halogenation of the 3H-phenoxazin-3-one core has proven to be difficult to control. google.com However, halogenated phenoxazine derivatives can be synthesized by using halogenated starting materials. For example, the condensation of 2,5-dibromo-1,4-quinone with 2-amino-3-hydroxypyridine (B21099) can furnish 6-bromo-1,8-diazatriphenodioxazine. acs.org This bromo-derivative can then undergo further reactions, such as cross-coupling, to introduce other functional groups. acs.org

Nitro Substitution: Nitro groups can be introduced onto the phenoxazine ring system through electrophilic aromatic substitution. masterorganicchemistry.com A common method involves the use of a mixture of nitric acid and sulfuric acid to generate the nitronium ion (NO₂⁺) as the active electrophile. masterorganicchemistry.com An alternative approach involves the reaction of 2-aminophenol (B121084) or its derivatives with 1,2-difluoro-4,5-dinitrobenzene (B1590526) to yield 2,3-dinitrophenoxazine. acs.org These nitro groups are strongly electron-withdrawing and can activate the ring for subsequent nucleophilic substitution reactions. acs.org

Reaction Type	Reagents	Product
Bromination	2,5-Dibromo-1,4-quinone, 2-amino-3-hydroxypyridine	6-Bromo-1,8-diazatriphenodioxazine
Nitration	Nitric acid, Sulfuric acid	Nitro-substituted phenoxazine
Nitration	2-Aminophenol, 1,2-difluoro-4,5-dinitrobenzene	2,3-Dinitrophenoxazine

Cyclization Reactions to Form Fused Heterocycles

The 3H-phenoxazine scaffold serves as a versatile precursor for the synthesis of more complex, fused heterocyclic systems. These reactions often involve the condensation of a 3H-phenoxazin-3-one with a bifunctional nucleophile, leading to the formation of pentacyclic structures.

One of the principal methods involves the coupling of 3H-phenoxazin-3-ones with functionalized aromatic amines, followed by cyclization of the resulting adduct. beilstein-journals.org For example, the condensation of 3H-phenoxazin-3-one with o-aminophenols in refluxing DMF leads to the formation of benzo google.comsmolecule.comjournalijar.comCurrent time information in Bangalore, IN.oxazino[2,3-b]phenoxazine derivatives, also known as triphenodioxazines. beilstein-journals.org Similarly, reaction with o-mercaptoaniline produces benzo google.comsmolecule.comjournalijar.comCurrent time information in Bangalore, IN.oxazino[2,3-b]phenothiazine derivatives. beilstein-journals.org

The reaction of 3H-phenoxazin-3-one derivatives with urea (B33335) can lead to the formation of imidazo[4,5-b]phenoxazin-2(1H)-one derivatives. journalijar.com Furthermore, oxidative cyclocondensation reactions can be employed to form complex heterocyclic structures from simpler precursors. smolecule.com A copper-catalyzed/hypervalent iodine(III)-mediated dimerization and cyclization of 2-benzylamino-phenols has been reported for the direct synthesis of oxazolo-phenoxazine skeletons. acs.org

Reactant with 3H-Phenoxazin-3-one	Reaction Conditions	Fused Heterocycle Formed
o-Aminophenol	Refluxing DMF	Benzo google.comsmolecule.comjournalijar.comCurrent time information in Bangalore, IN.oxazino[2,3-b]phenoxazine (Triphenodioxazine)
o-Mercaptoaniline	-	Benzo google.comsmolecule.comjournalijar.comCurrent time information in Bangalore, IN.oxazino[2,3-b]phenothiazine
Urea	Ethanol, Fused Sodium Acetate, Reflux	Imidazo[4,5-b]phenoxazin-2(1H)-one
2-Benzylamino-phenol	Copper catalyst, Hypervalent iodine(III)	Oxazolo-phenoxazine

Strategies for Water-Soluble Derivatives

Improving the water solubility of phenoxazine derivatives is crucial for their application in biological systems and as dyes for aqueous media. A primary strategy to achieve this is the introduction of polar functional groups, such as sulfonate groups.

The synthesis of sulfonated phenoxazinone derivatives can be achieved through bioprocesses utilizing the enzyme laccase. google.com This enzymatic approach offers a more environmentally friendly alternative to traditional synthetic methods that often require harsh conditions and toxic reagents. google.com For example, the two-step enzymatic conversion of mordant black 9 dye using azoreductase and laccase can yield sodium 2-amino-3-oxo-3H-phenoxazine-8-sulphonate. researchgate.net

Another approach involves the derivatization of the phenoxazine core with side chains that can be converted into cationic or zwitterionic groups. researchgate.net For instance, introducing a 3-dimethylaminopropyl group allows for subsequent reactions with alkyl halides or sultones to create highly polar, water-soluble derivatives. researchgate.net

Strategy	Method	Example Product
Sulfonation	Enzymatic (Laccase)	Sodium 2-amino-3-oxo-3H-phenoxazine-8-sulphonate
Introduction of Polar Side Chains	Derivatization with 3-dimethylaminopropyl group followed by quaternization	Cationic or zwitterionic phenoxazine dyes

Synthesis of Conjugated Oligomers and Polymers

The incorporation of the 3H-phenoxazine unit into conjugated oligomers and polymers is of significant interest for applications in organic electronics, such as organic field-effect transistors (OFETs) and polymer solar cells (PSCs).

A key synthetic strategy is the use of transition metal-catalyzed cross-coupling reactions. rsc.org Direct arylation polycondensation has emerged as a powerful tool for this purpose. scielo.brscielo.brresearchgate.net This method involves the palladium-catalyzed reaction between a phenoxazine monomer, often functionalized with alkyl side chains for solubility, and a dibrominated comonomer, such as diketopyrrolopyrrole (DPP). scielo.brscielo.br The resulting donor-acceptor copolymers exhibit low bandgaps and broad absorption spectra, which are desirable properties for organic electronic devices. scielo.brscielo.brresearchgate.net

The properties of these polymers, such as molecular weight and solubility, can be tuned by modifying the side chains on the phenoxazine nitrogen. For example, polymers with hexyl benzoyl side chains have been found to have higher molecular weights than those with branched ethylhexyl side chains. scielo.br

Polymerization Method	Monomers	Catalyst System	Resulting Polymer
Direct Arylation Polycondensation	10-Alkyl-10H-phenoxazine, Dibrominated comonomer (e.g., DPP)	Pd(OAc)₂, PCy₃·HBF₄	Phenoxazine-based donor-acceptor copolymer

Mechanistic Investigations of 3h Phenoxazine Transformations

Reaction Pathway Elucidation (Schiff Base Formation, Michael Addition, Nucleophilic Substitution)

The reaction of 3H-phenoxazin-3-ones with nucleophiles, particularly amines, can proceed through one of three primary competitive pathways. The specific pathway is largely determined by the reaction conditions and the electronic properties of the molecule. researchgate.netnih.gov The p-quinone imine fragment is the primary site of reactivity. nih.gov

The three main reaction pathways are:

Schiff Base Formation: This reaction involves a nucleophilic attack at the C(3) carbonyl carbon. This pathway is a type of carbonyl-amine condensation and is most readily used, often facilitated by the presence of protonic acids. nih.govbeilstein-journals.org The acid catalyst protonates the carbonyl oxygen, increasing the electrophilicity of the C(3) carbon and favoring the formation of a Schiff base, which can then be cyclized in subsequent steps. nih.gov

Michael Addition: This pathway involves a conjugate addition of the nucleophile to the C(4) or C(1) position of the phenoxazine (B87303) ring system. researchgate.netbeilstein-journals.org The Michael reaction is a 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound. masterorganicchemistry.com In the context of 3H-phenoxazine, the enolate acts as the nucleophile, adding to the beta carbon of the unsaturated system. masterorganicchemistry.com

Nucleophilic Substitution: This pathway typically occurs at the C(2) position. researchgate.netnih.gov In the absence of an acidic catalyst, the distribution of electron density within the molecule directs nucleophilic attack to the most electrophilic C(2) center. nih.gov For instance, the reaction of sterically crowded 3H-phenoxazin-3-one with arylamines via short-term heating of the molten reactants at high temperatures (220–250 °C) leads to 2-(arylamino)-3H-phenoxazin-3-ones through nucleophilic substitution. nih.gov

The choice between these pathways is critical and can be directed. For example, in the presence of protonic acids, the reaction with amines primarily proceeds through Schiff base formation. nih.gov Conversely, under neutral or base-catalyzed conditions, or at high temperatures without a catalyst, Michael addition or nucleophilic substitution at the C(2) position becomes more favorable. nih.gov

Thermodynamic and Kinetic Studies of Synthesis Reactions

Thermodynamic and kinetic studies provide quantitative insights into the mechanisms of 3H-phenoxazine synthesis, particularly for biomimetic processes that replicate the activity of enzymes like phenoxazinone synthase. researchgate.net This enzyme catalyzes the oxidative coupling of o-aminophenol to form the phenoxazinone chromophore. acs.org

Kinetic studies on the catalytic oxidation of o-aminophenol (OAP) to 2-amino-3H-phenoxazine-3-one (APX) using metal complexes reveal important parameters about the reaction's efficiency. The method of initial rates is often employed to determine the kinetics of these catalytic oxidations. researchgate.net The concentration of the product, APX, can be monitored over time using its characteristic absorbance at 430 nm, and the initial rate (V₀) is calculated from the slope of the concentration versus time plot. sci-hub.se

Studies using manganese (Mn(II)) and copper (Cu(II)) complexes as catalysts for OAP oxidation have determined key kinetic parameters, including the turnover number (kcat), which represents the number of substrate molecules converted to product per catalyst molecule per unit time. researchgate.net

Table 1: Kinetic Parameters for the Catalytic Oxidation of o-Aminophenol by Metal Complexes. researchgate.net

Catalyst	kcat (h⁻¹)	Reaction
[MnII(L1)Cl]Cl	440	o-aminophenol oxidation to phenoxazinone
[MnII(L2)Cl]Cl	234

These studies show that the catalytic efficiency can be remarkably high, with turnover numbers reaching up to 440 h⁻¹ for certain manganese complexes, indicating a rapid and efficient conversion of o-aminophenol to the phenoxazinone product. researchgate.net Thermodynamic investigations, such as determining hydride affinity and bond dissociation energies, further help in elucidating the reaction mechanisms, for instance, by confirming a one-step hydride transfer mechanism in related benzopyran systems. mdpi.comacs.org

Factors Influencing Reaction Yields and Selectivity

The yield and selectivity of reactions to form 3H-phenoxazine derivatives are highly sensitive to several factors, including the electronic nature of substituents, the choice of catalyst, and the reaction conditions.

Substituent Effects: The electronic properties of substituents on the reactants can significantly impact reaction yields. In the synthesis of pyridophenoxazinones from substituted 2-aminophenols, the electron availability of the amino group is crucial. unibas.it

Electron-donating groups on the 2-aminophenol (B121084) ring increase the nucleophilicity of the amino group, leading to higher reactivity and better yields.

Electron-withdrawing groups decrease the amino group's nucleophilicity, resulting in lower yields. unibas.it

This trend was demonstrated in a study comparing the yields of various substituted pyridophenoxazinones. unibas.it

Table 2: Effect of Substituents on the Yield of Pyridophenoxazinones. unibas.it

2-Aminophenol Reactant	Substituent	Product	Yield (%)
2-amino-5-methylphenol	-CH₃ (electron-donating)	11	70
2-amino-4-methylphenol	-CH₃ (electron-donating)	10	65
2-aminophenol	-H (neutral)	8	58
2-amino-5-nitrophenol	-NO₂ (electron-withdrawing)	9	32

Catalysts and Reaction Conditions:

Catalysts: Metal ions can direct the selectivity of a reaction. For example, the presence of metal(II) acetates in the synthesis of pyridophenoxazinones can form a complex with the quinolin-5,8-dione reactant. This complexation blocks one of the carbonyl carbons through steric hindrance, forcing the nucleophilic attack to occur exclusively at the other available position. unibas.it

Temperature: High temperatures can be a critical factor. The synthesis of 2-(arylamino)-3H-phenoxazin-3-ones was successfully achieved by heating a molten mixture of reactants at 220–250 °C without a catalyst, proceeding via a nucleophilic substitution pathway. nih.govbeilstein-journals.org

Stoichiometry and Reaction Time: The ratio of reactants and the duration of the reaction are fundamental parameters that must be optimized to achieve high yields, with some preparations requiring specific base-to-substrate ratios and reaction times of up to 48 hours.

Mechanistic Aspects of Oxidative Coupling

The formation of the 3H-phenoxazine-3-one core structure is commonly achieved through the oxidative coupling of o-aminophenols. researchgate.netresearchgate.net This transformation is a key step in the biosynthesis of natural products like actinomycin (B1170597) and can be mimicked in the laboratory using chemical oxidants or metal catalysts. sci-hub.sesci-hub.se The mechanism often involves the generation of radical intermediates. sci-hub.se

In synthetic chemistry, transition metal complexes are frequently employed to catalyze this oxidative coupling. wikipedia.org

Initiation: The reaction is often initiated by a one-electron oxidation of the o-aminophenol substrate by a metal catalyst, such as Fe(III) or Cu(II), to form a phenoxy radical intermediate. sci-hub.sesci-hub.sewikipedia.org

Coupling: Two of these radical intermediates then couple to form a dimeric species.

Cyclization and Further Oxidation: This dimer undergoes intramolecular cyclization and further oxidation to yield the final 2-amino-3H-phenoxazine-3-one product. sci-hub.se

Research on copper(II)-Schiff base complexes as catalysts for this reaction suggests a mechanism involving the generation of radicals with the active participation of the metal centers, facilitating a 6-electron oxidative coupling of the substrate. sci-hub.se The formation of a binding adduct between the copper complex and o-aminophenol has been identified, supporting the role of the complex in facilitating the transformation. sci-hub.se

Radical Scavenging Mechanisms: Hydrogen Atom Transfer

Phenoxazine derivatives exhibit antioxidant properties, largely through their ability to scavenge harmful free radicals. One of the primary mechanisms for this activity is Hydrogen Atom Transfer (HAT). nih.govresearchgate.net

In the HAT mechanism, the phenoxazine molecule donates a hydrogen atom, typically from its N-H group, to a free radical, thus neutralizing it. researchgate.net This process is thermodynamically favorable due to the relative stability of the resulting aminyl radical on the phenoxazine scaffold. researchgate.net

Key aspects of the HAT mechanism for phenoxazines include:

The N-H Bond: The N-H group is the primary site for hydrogen donation. The strength of this bond, quantified by the Bond Dissociation Energy (BDE), is a critical parameter. A lower BDE facilitates easier hydrogen atom abstraction by a radical. researchgate.net

Radical Stability: Upon donating a hydrogen atom, the phenoxazine forms a persistent aminyl radical. The stability of this radical, conferred by resonance delocalization over the tricyclic aromatic system, provides the thermodynamic driving force for the HAT process.

Solvent Effects: The efficiency of radical scavenging can be influenced by the environment. For the related phenothiazine (B1677639) scaffold, scavenging activity is excellent in aqueous, physiological environments but decreases significantly in a lipid environment. nih.gov

Computational studies using Density Functional Theory (DFT) have been employed to screen radical scavenging mechanisms, confirming that for radicals like HOO• and CH₃OO•, HAT is the dominant mechanism for scaffolds like phenothiazine, which is structurally very similar to phenoxazine. nih.govresearchgate.net This mechanism is fundamental to the ability of these compounds to prevent oxidative damage to biological molecules and materials. semanticscholar.org

Advanced Research Applications of 3h Phenoxazine in Materials Science

Components in Organic Light-Emitting Diodes (OLEDs)

Derivatives of 3H-phenoxazine are increasingly recognized for their potential in the development of organic light-emitting diodes (OLEDs). These compounds can serve as precursors to larger, pentacyclic N,O-heterocyclic systems that possess properties suitable for OLED applications. researchgate.net The utility of phenoxazine (B87303) derivatives in OLEDs is often attributed to their high luminescence quantum yields. researchgate.netnih.gov

Researchers have explored the use of phenoxazine-based materials as hosts for phosphorescent emitters in OLEDs. For instance, carbazole (B46965) derivatives incorporating a phenoxazine moiety have been synthesized and investigated as host materials for green and red phosphorescent OLEDs (PhOLEDs). These devices have demonstrated high power and external quantum efficiencies. ktu.edu

Furthermore, phenoxazine derivatives are being investigated for their role in thermally activated delayed fluorescence (TADF) materials, which are crucial for achieving high-efficiency OLEDs. nih.govresearchgate.net By serving as a core building block, phenoxazine can be integrated into molecules designed to exhibit TADF, a mechanism that allows for the harvesting of both singlet and triplet excitons for light emission. ktu.eduresearchgate.net For example, non-doped OLEDs utilizing phenoxazine-containing compounds with attached methoxy- and tert-butyl-substituents have been fabricated, showing promising external quantum efficiencies and brightness. ktu.edu The ability to functionalize the phenoxazine core allows for the fine-tuning of the material's electronic properties to optimize performance in OLED devices. researchgate.netbeilstein-journals.org

Phenoxazine Derivative Application in OLEDs	Role	Key Findings	Reference
Carbazole-phenoxazine hybrids	Host material	Achieved high power and external quantum efficiencies in green and red PhOLEDs.	ktu.edu
Substituted phenoxazines	TADF emitters	Non-doped OLEDs with maximum external quantum efficiency of 7.2% and brightness of 15000 cd/m2.	ktu.edu
1,4-Benzoxazino[2,3-b]phenoxazines	Hole-injection layers	Utilized as hole-injection active layers in OLEDs.	researchgate.netnih.gov

Active Materials in Organic Solar Cells (OSCs)

The electron-donating nature of the phenoxazine core makes its derivatives promising candidates for use in organic solar cells (OSCs). nih.gov Specifically, 3H-phenoxazine-3-ones are valuable precursors for synthesizing pentacyclic compounds that are applied in OSCs. researchgate.netbeilstein-journals.org The nonplanar, butterfly-like conformation of phenoxazine-based semiconductors, which contain electron-rich nitrogen and oxygen heteroatoms, has been shown to enhance the performance of organic electronic devices. scielo.br

Phenoxazine derivatives have been incorporated as sensitizers in dye-sensitized solar cells (DSSCs), a type of OSC. nih.govresearchgate.net A series of organic dyes containing a phenoxazine donor unit and various acceptor moieties have been synthesized and characterized for their application in DSSCs. Research has shown that increasing the electron-donor potential and the π-conjugated bridge of these dyes can lead to improved photovoltaic performance. researchgate.net For example, two such dyes achieved efficiencies of 6.6% and 6.4% under standard simulated solar light conditions. This efficient performance is attributed to the effective electron injection from the excited sensitizer (B1316253) into the conduction band of the titanium dioxide (TiO2) film, facilitated by the delocalized electrons in the donor and bridge sections of the dye molecules. researchgate.net

Furthermore, low-bandgap donor-acceptor conjugated copolymers based on phenoxazine and diketopyrrolopyrrole have been synthesized. These polymers exhibit broad absorption spectra and low optical bandgaps, making them suitable for use in polymer solar cells. scielo.br

Phenoxazine-Based Material in OSCs	Device Type	Efficiency	Key Feature	Reference
Phenoxazine-based organic dyes	DSSC	6.6% and 6.4%	Efficient electron injection due to extended π-conjugation.	researchgate.net
Phenoxazine-diketopyrrolopyrrole copolymers	Polymer Solar Cell	-	Low bandgap (1.40 eV) and broad absorption spectrum (500-900 nm).	scielo.br

Fluorescent Probe Design and Development

The inherent fluorescent properties of the phenoxazine scaffold have led to the development of 3H-phenoxazine derivatives as fluorescent probes for various applications, including biological imaging. nih.govsmolecule.com These compounds can be designed to be environmentally sensitive, meaning their fluorescence characteristics change in response to their local environment. nih.gov This property makes them useful for detecting specific analytes or monitoring biochemical processes. nih.gov

One notable application is the use of 3H-phenoxazine-based probes for imaging in hypoxic tumor environments. Certain variants are designed to be selective for nitroreductase enzymes, which are overexpressed in these low-oxygen conditions. The interaction with these enzymes triggers a change in the probe's fluorescence, allowing for targeted imaging of tumor cells. smolecule.com

Additionally, functionalized benzo[a]phenoxazine dyes, which are derivatives of the broader phenoxazine family, have been developed as long-wavelength fluorescent probes for amino acids. nih.gov The high fluorescence and photostability of phenoxazine-based dyes like Nile red and Nile blue further underscore their utility in biological imaging and biochemical assays. nih.gov The synthesis of these probes often involves the condensation of 3H-phenoxazine-3-ones with functionalized aromatic amines to create more complex, pentacyclic N,O-heterocyclic compounds with tailored fluorescent properties. beilstein-journals.org

Phenoxazine-Based Fluorescent Probe	Target/Application	Principle of Operation	Reference
Nitroreductase-selective 3H-phenoxazine variants	Hypoxic tumor imaging	Selective fluorescence turn-on in the presence of nitroreductase enzymes.	smolecule.com
Functionalized benzo[a]phenoxazine dyes	Amino acid detection	Environmentally sensitive fluorescence.	nih.gov
Pentacyclic N,O-heterocycles	General fluorescent probes	Synthesized from 3H-phenoxazin-3-ones for various probing applications.	researchgate.netbeilstein-journals.org

Electrochromic Materials

Phenoxazine derivatives are emerging as promising materials for electrochromic applications, where a material changes its color in response to an applied electrical potential. mdpi.com This property is valuable for applications such as smart windows, displays, and information storage. mdpi.commdpi.com The ability of phenoxazine compounds to undergo reversible oxidative reactions leads to characteristic changes in their absorption spectra, which is the fundamental principle behind their electrochromic behavior. researchgate.net

Researchers have synthesized novel monomers by introducing phenoxazine chromophores into carbazole–thiophene pigments. mdpi.comscilit.com Polymers created from these monomers through electropolymerization on transparent conductive substrates like indium tin oxide (ITO) glass exhibit multi-color electrochromism. For example, one such polymer film transitioned between tangerine, green, and purple in different redox states. mdpi.comscilit.com This multi-color capability is attributed to the synergistic electronic effects between the carbazole–thiophene backbone and the appended phenoxazine group. mdpi.comscilit.com

Furthermore, the incorporation of phenoxazine has been shown to result in fast switching times between different colored states. mdpi.comscilit.com Poly(o-aminophenol), a ladder polymer containing phenoxazine rings as its electroactive sites, is another example of a phenoxazine-based electrochromic material. ndsu.edu

Phenoxazine-Based Electrochromic Material	Neutral State Color	Oxidized State Color(s)	Key Advantage	Reference
Polymer of carbazole–thiophene with phenoxazine (PDDCP)	Tangerine	Green and Purple	Multi-color display and fast switching time.	mdpi.comscilit.com
Poly(o-aminophenol) (PAP)	-	-	Strong adhesion to the electrode surface.	ndsu.edu

Semiconducting Components in Electronic Devices

The semiconducting properties of phenoxazine derivatives make them suitable for use in various electronic devices, particularly organic field-effect transistors (OFETs). researchgate.netnih.gov Conjugated polymers based on phenoxazine have been synthesized and successfully employed as the p-channel (hole-transporting) semiconductor in solution-processable thin-film transistors. researchgate.net

These phenoxazine-based polymers are characterized by high-lying highest occupied molecular orbital (HOMO) levels, typically around 4.8–4.9 eV, which facilitates hole injection. researchgate.net OFETs fabricated with these materials have demonstrated respectable performance, with field-effect hole mobilities reaching up to 6 × 10⁻⁴ cm²/(V s) and on/off current ratios as high as 10⁴. researchgate.net These findings indicate that polymers incorporating the phenoxazine unit are promising semiconducting materials for flexible and low-cost electronics. researchgate.netscielo.br

The synthesis of these semiconducting polymers often involves coupling reactions, such as the Stille condensation, to create conjugated systems. nih.gov The resulting materials, which can be oligomers or polymers, offer good film-forming capabilities and mechanical properties, which are essential for device fabrication. nih.gov

Phenoxazine-Based Semiconductor	Device Application	Hole Mobility (cm²/(V s))	On/Off Ratio	Reference
Poly(10-hexylphenoxazine-3,7-diyl) and its copolymers	Organic Field-Effect Transistor (OFET)	Up to 6 × 10⁻⁴	Up to 10⁴	researchgate.net
Phenoxazine-based conjugated oligomers	Thin-film electronics	-	-	nih.gov

Photoredox Catalysis Applications

Phenoxazine derivatives have been identified as effective organic photoredox catalysts, capable of mediating a variety of chemical transformations using visible light. nih.govscielo.br Photoredox catalysis is a powerful synthetic tool that uses light to generate reactive intermediates under mild conditions. beilstein-journals.org

In the field of polymer chemistry, phenoxazines have been successfully employed in organocatalyzed atom transfer radical polymerization (O-ATRP). scielo.brrsc.org This technique allows for the synthesis of polymers with controlled molecular weights and narrow molecular weight distributions. Dihydrophenazines and phenoxazines have been shown to be effective organic photoredox catalysts for O-ATRP under visible light irradiation. rsc.org For instance, a novel photocatalyst, 10-(Perylene-3-yl)-10H-Phenoxazine (PHP), was synthesized and used to catalyze the ATRP of methyl methacrylate (B99206) under UV irradiation. scielo.br

Mechanistic studies have revealed that the core structure of phenoxazine catalysts can be modified during the catalytic cycle through a cross-coupling process with radical species. This core modification can enhance the catalyst's performance by stabilizing the radical ions involved in the oxidative quenching cycle and lowering the energy of light required for photoexcitation. rsc.org

Phenoxazine-Based Photoredox Catalyst	Catalyzed Reaction	Key Finding	Reference
Dihydrophenazines and phenoxazines	Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP)	Effective for producing polymers with controlled molecular weights.	rsc.org
10-(Perylene-3-yl)-10H-Phenoxazine (PHP)	O-ATRP of methyl methacrylate	Successfully synthesized and used as a reducing photoredox catalyst.	scielo.br
Core-modified phenoxazines	Radical addition reactions	Core modification enhances catalytic efficiency and lowers required light energy.	rsc.org

Mechanistic Insights into Biological Interactions of 3h Phenoxazine Compounds

Molecular Interactions with Cellular Components (e.g., DNA Intercalation)

The interaction of 3H-phenoxazine compounds with cellular components, particularly DNA, is a key aspect of their biological activity. While some phenoxazine (B87303) derivatives, like the well-known antibiotic actinomycin (B1170597) D, exert their potent antitumor effects by intercalating into DNA, not all compounds within this class share the same mechanism. aacrjournals.orgnih.gov

For instance, 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one (Phx-1), a synthetically produced phenoxazine derivative, has demonstrated antitumor activities but does not intercalate with DNA. aacrjournals.orgnih.gov This distinction is significant as it suggests an alternative mode of action for its therapeutic effects, potentially involving different cellular targets. nih.gov Although Phx-1 shares a basic structural similarity with actinomycin D, its inability to intercalate into DNA highlights the diverse mechanisms of action within the broader phenoxazine family. aacrjournals.orgnih.gov

Conversely, other synthesized polycyclic iminoquinonic compounds related to the actinomycin chromophore, such as 5H-pyrido[3,2-a]phenoxazin-5-one, have been developed with the specific intention of acting as DNA intercalating agents. acs.org Spectroscopic studies using UV-vis and 1H NMR have supported the binding of these compounds to DNA. acs.org Molecular modeling further suggests that electrostatic interactions and stacking forces contribute to the formation of a stable complex with DNA. acs.orgunibas.it This intercalation is a primary mechanism for the antiproliferative activity observed with these specific derivatives. unibas.it

The ability of certain phenoxazine compounds to act as DNA intercalators is a critical factor in their function as antitumor agents, as this interaction can inhibit DNA-dependent RNA polymerase and disrupt the replication process. unibas.itresearchgate.net

Enzymatic Activity Modulation (e.g., Type I SPase, Cholinesterase, Tyrosinase)

3H-phenoxazine derivatives have been shown to modulate the activity of various enzymes, playing a significant role in their biological effects.

One notable example is the inhibition of tyrosinase, a key enzyme in melanin (B1238610) biosynthesis. The compound 2-amino-3H-phenoxazin-3-one (APO), isolated from the mushroom Agaricus bisporus, is a potent inhibitor of melanogenesis. researchgate.net However, it does not directly inhibit the enzymatic activity of tyrosinase. researchgate.net Instead, it acts as a regulator of gene expression, specifically inhibiting the protein expression of tyrosinase and the microphthalmia-associated transcription factor (MITF), which is a master regulator of melanogenic genes. nih.govresearchgate.net This indirect mechanism of tyrosinase modulation makes APO a promising agent for applications in cosmetics and therapeutics for hyperpigmentation. researchgate.net

Another significant area of enzymatic modulation by phenoxazine derivatives is in the context of cancer therapy. For instance, 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one (Phx-1) has been found to inhibit complex III of the mitochondrial respiratory chain. aacrjournals.org This inhibition can disrupt cellular energy metabolism and contribute to the compound's antiproliferative effects.

Furthermore, some phenoxazine derivatives have been investigated for their impact on other enzyme systems. While specific data on Type I SPase and cholinesterase inhibition by 3H-phenoxazine itself is limited in the provided context, the broader class of phenoxazines has been recognized for diverse biological activities, including antibacterial and antiviral effects, which often involve enzymatic interactions. iiarjournals.orgresearchgate.net The modulation of enzyme activity, whether through direct inhibition or regulation of expression, is a crucial mechanism through which 3H-phenoxazine compounds exert their varied biological functions. biorxiv.orgru.nl

Cellular Signaling Pathway Modulation (e.g., Tyrosine Phosphorylation, IgM Expression)

3H-phenoxazine compounds can exert significant influence on cellular signaling pathways, thereby affecting a range of cellular functions from immune responses to cell survival. universiteitleiden.nlwalshmedicalmedia.comgoogleapis.com

A key example is the modulation of B cell antigen receptor (BCR) signaling by 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one (Phx). nih.gov Treatment of DT40 B cells with Phx for 12 hours was found to inhibit BCR-stimulated tyrosine phosphorylation of cellular proteins. nih.govnih.gov This indicates an interference with the initial steps of the signaling cascade triggered by antigen binding to the BCR.

Furthermore, Phx treatment leads to a down-regulation of surface Immunoglobulin M (IgM), a critical component of the BCR. nih.govnih.gov This reduction in IgM expression occurs both at the cell surface and within the cell, and also results in decreased IgM secretion. nih.govnih.gov The mechanism for this reduction appears to be an acceleration of IgM degradation, as the proteasomal inhibitor MG-132 could restore IgM levels. nih.govnih.gov Unlike general inhibitors of transcription or translation such as actinomycin D or cycloheximide, Phx specifically reduces IgM expression without affecting the levels of other signaling molecules like Syk or α-tubulin. nih.gov This specificity suggests a targeted mode of action. nih.gov

In another context, the phenoxazine derivative Phx-1 has been shown to suppress IgE-mediated degranulation in rat basophilic leukemia (RBL-2H3) cells. jst.go.jp This effect is achieved by inhibiting the complementary signaling pathway involving Gab2 and Akt. jst.go.jp Additionally, Phx-1 has been observed to decrease serum-induced phosphorylation of Akt, a kinase central to cell proliferation and survival signaling. aacrjournals.org

These findings highlight the ability of 3H-phenoxazine derivatives to modulate specific nodes within cellular signaling networks, leading to significant functional consequences such as immunosuppression and inhibition of allergic responses. nih.govjst.go.jp

Mechanisms of Antiproliferative Effects on Cell Lines

3H-phenoxazine derivatives exhibit antiproliferative effects on various cancer cell lines through multiple mechanisms, including cell cycle arrest and the modulation of key signaling pathways.

One prominent derivative, 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one (Phx), has demonstrated dose-dependent inhibition of proliferation in human leukemia cell lines such as K562, HL-60, and HAL-01. aacrjournals.org A key mechanism contributing to this effect is the induction of cell cycle arrest. aacrjournals.org Specifically, Phx treatment causes an accumulation of cells in the S and G2 phases of the cell cycle, suggesting an inhibition of DNA synthesis. aacrjournals.org Indeed, experiments have confirmed a significant reduction in DNA synthesis in leukemic cells following Phx treatment. aacrjournals.org This G2-M arrest is a notable mechanism, as many leukemic cells are particularly vulnerable to disruptions in this phase of the cell cycle. aacrjournals.org

The antiproliferative activity of Phx is not solely reliant on inducing apoptosis, as significant growth inhibition is observed even with minimal apoptosis, pointing towards cell cycle arrest as a primary mechanism. aacrjournals.org This compound has also shown growth-inhibitory effects on other cancer cell lines, including epidermoid carcinoma, Meth A tumor cells, human lung carcinoma, and human endometrial adenocarcinoma cells. aacrjournals.orgaacrjournals.org

Another derivative, 2-aminophenoxazine-3-one (Phx-3), also displays potent inhibitory effects on the growth of various cancer cell lines, including glioblastoma and pancreatic cancer cells. nih.govspandidos-publications.com The antiproliferative effects of Phx-3 are often stronger than those of Phx-1, which may be attributed to structural differences between the molecules. researchgate.net

Furthermore, some phenoxazine derivatives, such as 5H-pyrido[3,2-a]phenoxazin-5-one, exert their antiproliferative effects through DNA intercalation, which blocks enzymatic processes and leads to errors during replication. acs.orgunibas.it

Interestingly, some phenoxazine derivatives demonstrate selective toxicity, with less suppression of normal hematopoietic progenitor cells compared to their leukemic counterparts. aacrjournals.org This selectivity enhances their potential as therapeutic agents.

Induction of Apoptotic Pathways at a Cellular Level

3H-phenoxazine compounds are capable of inducing apoptosis, or programmed cell death, in various cancer cell lines through several distinct mechanisms.

One of the key derivatives, 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one (Phx), has been shown to induce apoptosis in human leukemia cell lines in a dose-dependent manner. aacrjournals.org While the precise mechanism of apoptosis induction by Phx is not fully elucidated, it has been observed that p53 levels increase following treatment, suggesting a potential involvement of a p53-related apoptotic pathway that does not involve BCL-2 or BAX. aacrjournals.org

Another derivative, 2-aminophenoxazine-3-one (Phx-3), is also a potent inducer of apoptosis. nih.govresearchgate.net Studies on U266 cells have shown that Phx-3 induces mitochondrial depolarization and sustained activation of JNK (c-Jun N-terminal kinase), a key player in stress-induced apoptosis. nih.govresearchgate.net The induction of apoptosis by Phx-3 in LN229 glioblastoma cells is associated with the activation of both ERK and JNK signaling pathways. nih.gov Furthermore, Phx-3 has been implicated in inducing endoplasmic reticulum (ER) stress-mediated apoptosis through the upregulation of the transcription factor CHOP. researchgate.net

A common feature observed with both Phx-1 and Phx-3 is the rapid and drastic decrease of intracellular pH (pHi) in various cancer cells. nih.gov This intracellular acidification is believed to disrupt cellular homeostasis and is causally linked to the subsequent induction of apoptosis. nih.gov The proapoptotic effects of these compounds have been confirmed across a range of cancer cell lines by detecting the loss of mitochondrial membrane potential, an early and irreversible step in the apoptotic cascade. nih.govnih.gov

Moreover, some phenoxazine derivatives can enhance the apoptotic effects of other anticancer agents. For example, Phx-1 has been shown to synergistically enhance the cell death induced by TRAIL (Tumor necrosis factor-related apoptosis-inducing ligand) and TNFα (Tumor necrosis factor α) in Jurkat cells. aacrjournals.org This enhancement of apoptosis may not be due to the upregulation of death receptors but rather an augmentation of the death signals once they are initiated. aacrjournals.org

The ability of 3H-phenoxazine compounds to trigger apoptosis through multiple pathways, including p53 activation, JNK signaling, ER stress, and intracellular acidification, underscores their potential as anticancer agents. aacrjournals.orgnih.govresearchgate.netnih.gov

Radical Trapping Antioxidant (RTA) Mechanisms

Phenoxazine and its derivatives are recognized as potent radical-trapping antioxidants (RTAs), a property that is crucial for their protective effects against oxidative stress. researchgate.net The fundamental mechanism of their RTA activity is rooted in their ability to donate a hydrogen atom from the N-H group of the phenoxazine ring to lipid radicals, thereby breaking the propagation chain of autoxidation. researchgate.net

This hydrogen atom transfer (HAT) is a key step in the antioxidant action of phenoxazines. tamu.edu The efficiency of this process is influenced by the substituents on the phenoxazine ring. nih.gov For instance, electron-donating groups enhance the HAT kinetics. nih.gov The reactivity of substituted phenoxazines in trapping peroxyl radicals has been shown to correlate with the N-H bond dissociation energy (BDE). nih.gov For example, 3,7-(OMe)2-phenoxazine exhibits exceptionally high reactivity, which is among the highest reported for any RTA. nih.gov

A remarkable feature of phenoxazines is the balance between their high reactivity towards peroxyl radicals and their relative stability to one-electron oxidation. nih.gov This balance is attributed to the electronic properties of the bridging oxygen atom in the phenoxazine structure. It acts as a π-electron donor to stabilize the resulting aminyl radical and a σ-electron acceptor to destabilize the aminyl radical cation. nih.gov

In addition to the classic HAT mechanism, some phenoxazines exhibit "non-classical" RTA activity, where a single molecule can trap more than two peroxyl radicals. nih.govlookchem.com The precise mechanism for this enhanced activity is still under investigation but points to a more complex role in mitigating oxidative damage than simple radical scavenging. lookchem.com

The oxidation of phenoxazine can also proceed through an electron transfer from the nitrogen atom to an oxidizing agent, followed by proton transfer, leading to the formation of a phenoxazinyl radical. This radical can then participate in further reactions. The ability of phenoxazines to effectively trap radicals makes them potent inhibitors of processes like autooxidation and ferroptosis, an iron-dependent form of oxidative stress. researchgate.net

Redox-Sensitive Biological Probe Mechanisms

The 3H-phenoxazine core structure is the basis for several important redox-sensitive biological probes, which are widely used to monitor cellular processes. The mechanism of these probes relies on a change in their fluorescence properties upon a redox reaction.

A prominent example is resazurin (B115843) (also known as Alamar Blue), which is a phenoxazine N-oxide. frontiersin.orgwikipedia.org Resazurin itself is weakly fluorescent and blue-to-purple in color. wikipedia.org It is cell-permeable and can be reduced by metabolically active cells. wikipedia.org This reduction is an irreversible process that converts resazurin into the highly fluorescent, pink-colored compound resorufin (B1680543) (7-Hydroxy-3H-phenoxazin-3-one). frontiersin.orgwikipedia.org Resorufin can be further reversibly reduced to a colorless, non-fluorescent compound. frontiersin.org The initial reduction of resazurin to the fluorescent resorufin is the key step that allows for the quantification of cellular metabolic activity and viability.

The fluorescence of these probes can be modulated. For instance, the redox reactivity of resazurin can be altered through host-guest complexation with molecules like cucurbiturils. frontiersin.org This demonstrates that the environment can influence the probe's function.

Another related compound used as a fluorogenic indicator is 7-(Isobutoxycarbonyloxy)-3H-phenoxazin-3-one. Its utility as a probe stems from its ability to be enzymatically converted, leading to a change in fluorescence. The isobutoxycarbonyl group enhances its solubility and cellular permeability, making it suitable for intracellular measurements.

Derivatives of N-acetyl-3,7-dihydroxyphenoxazine, such as Amplex Red, function as substrates for peroxidases. nih.gov In the presence of hydrogen peroxide, Amplex Red is oxidized to the fluorescent resorufin, enabling the detection of reactive oxygen species (ROS) like H2O2. nih.gov

The mechanism of these 3H-phenoxazine-based probes, involving a redox-triggered conversion from a non- or weakly fluorescent state to a highly fluorescent state, provides a sensitive and versatile tool for studying enzyme activity, cell viability, and oxidative stress in biological systems. frontiersin.orgwikipedia.orgnih.gov

Modulating Multidrug Resistance Mechanisms

The emergence of multidrug resistance (MDR) in cancer cells presents a significant obstacle to effective chemotherapy. A primary mechanism behind MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which function as energy-dependent efflux pumps that expel cytotoxic drugs from the cell, thereby reducing their intracellular concentration and efficacy. scispace.comnih.gov 3H-Phenoxazine derivatives have been identified as a promising class of compounds capable of reversing this resistance. casirmediapublishing.comresearchgate.net

Research has focused on the ability of these compounds to inhibit the function of P-gp. researchgate.netiiarjournals.org A study involving fifteen novel phenoxazine derivatives, including four phenoxazines and eleven benzo[a]phenoxazines, tested their ability to reverse MDR in a mouse T lymphoma cell line (L5178 MDR) that overexpresses P-gp. iiarjournals.org The study identified seven new MDR modulators among the benzo[a]phenoxazine derivatives, with two compounds, Phx11 and Phx13, being particularly effective. iiarjournals.org These compounds were found to increase the intracellular accumulation of rhodamine 123, a fluorescent substrate of P-gp, indicating their inhibitory effect on the efflux pump. researchgate.net

The structural features of phenoxazine derivatives play a crucial role in their MDR-reversing activity. For a series of N10-substituted phenoxazines, the activity of the compounds followed the order: N10-propyl > N10-butyl > N10-acetyl. iiarjournals.org Furthermore, the presence of a tertiary amine group at the end of a side chain was noted to enhance anti-MDR activity. iiarjournals.org However, a clear correlation between the hydrophobicity of the compounds and their P-gp inhibitory activity was not always observed. iiarjournals.org

Interestingly, not all phenoxazine-based MDR modulators appear to function through the same mechanism. Studies using [3H]azidopine, a photoaffinity label for P-gp, have shown that while some phenoxazine derivatives compete for binding to P-gp, others increase drug accumulation without significantly inhibiting azidopine (B1666438) binding. scispace.com This suggests that some compounds may act via a "verapamil-like" activity, directly inhibiting the efflux pump, while others might employ P-gp-independent mechanisms or interact with the pump in a different manner. scispace.com For instance, out of a series of twenty N¹⁰-substituted phenoxazines, only two compounds showed strong competition (>50%) with [3H]azidopine for P-gp binding, while several others that were effective at increasing vinca (B1221190) alkaloid accumulation failed to compete, indicating multiple potential mechanisms for MDR reversal. scispace.com This highlights the complexity of the interactions between these compounds and the cellular machinery responsible for drug resistance. scispace.com

Table 1: Activity of 3H-Phenoxazine Derivatives in Modulating Multidrug Resistance

Compound Class/Derivative	Cell Line	Observed Effect	Mechanism of Action	Reference
Benzo[a]phenoxazines (e.g., Phx11, Phx13)	Mouse T lymphoma (L5178 MDR)	Reversal of MDR; increased accumulation of rhodamine 123.	P-glycoprotein (P-gp) inhibition.	researchgate.netiiarjournals.org
N10-Substituted Phenoxazines	MDR KBCh®-8-5 and GC/cl cells	Increased accumulation of vinblastine (B1199706) and vincristine.	Some inhibit P-gp efflux directly; others act through P-gp-independent mechanisms.	scispace.comaacrjournals.org
2-chloro-N10-substituted phenoxazine	Multidrug-resistant cells	Inhibition of P-gp-mediated efflux of vinblastine.	P-glycoprotein (P-gp) inhibition.	aacrjournals.org
Ruthenium-phenoxazine complexes	Lung cancer A549 cells	MDR-reverting agents.	P-glycoprotein (P-gp) inhibition.	nih.gov

Antiviral Mechanisms

The 3H-phenoxazine scaffold is a key structural unit in a variety of compounds that exhibit a broad spectrum of antiviral activities against both DNA and RNA viruses. nih.govresearchgate.netresearchgate.netresearchgate.net Research has demonstrated the efficacy of these derivatives against a diverse panel of viral pathogens, making them a subject of significant interest in the search for novel antiviral agents. researchgate.netirjmets.com

One of the earliest noted antiviral applications was the compound 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one, which was found to block the proliferation of poliovirus in Vero cells. researchgate.netirjmets.com More recent and extensive studies have focused on phenoxazine-based nucleoside analogs. nih.govresearchgate.net These compounds have been evaluated against a wide range of viruses, including herpesviruses such as Varicella-Zoster Virus (VZV) and human cytomegalovirus (CMV), as well as RNA viruses like tick-borne encephalitis virus (TBEV), chikungunya virus (CHIKV), and SARS-CoV-2. nih.govresearchgate.netresearchgate.net

The mechanisms underlying the antiviral effects of phenoxazine derivatives can vary. For some, the primary mode of action is the inhibition of viral replication. researchgate.netresearchgate.net A notable example is 3-(2′-Deoxy-β-D-ribofuranosyl)-1,3-diaza-2-oxophenoxazine, which proved to be a potent inhibitor of VZV replication. researchgate.netresearchgate.net This compound showed superior activity against wild-type VZV strains compared to thymidine (B127349) kinase-deficient strains, suggesting a specific interaction with viral enzymes involved in nucleic acid synthesis. researchgate.netresearchgate.net Another compound, 2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one (Phx), was found to inhibit DNA synthesis in leukemia cell lines, which suggests a similar mechanism could be responsible for its antiviral properties. aacrjournals.org Importantly, unlike the phenoxazine-containing antibiotic actinomycin D, which intercalates into DNA, Phx does not, indicating a different and more specific mechanism of action. aacrjournals.org

Several phenoxazine derivatives have shown promising activity against SARS-CoV-2, with some exhibiting inhibitory effects in the low micromolar range. nih.govresearchgate.net However, in some cases, this antiviral activity was accompanied by cytotoxicity, highlighting the need for further structural optimization to improve the selectivity index. nih.govresearchgate.net The ability of a single compound, designated 11a in one study, to inhibit both RNA (flavi- and alpha-) and DNA (herpes-) viruses underscores the broad-spectrum potential of this chemical class. nih.gov

Table 2: Antiviral Activity of 3H-Phenoxazine Derivatives

Compound/Derivative	Target Virus(es)	Observed Activity	Potential Mechanism	Reference
2-amino-4,4α-dihydro-4α,7-dimethyl-3H-phenoxazine-3-one	Poliovirus	Blocked virus proliferation in Vero cells.	Inhibition of DNA synthesis.	aacrjournals.orgresearchgate.netirjmets.com
3-(2′-Deoxy-β-D-ribofuranosyl)-1,3-diaza-2-oxophenoxazine	Varicella-Zoster Virus (VZV)	Potent inhibitor of VZV replication (EC50 = 0.06 µM for wild type).	Inhibition of viral replication, likely involving viral enzymes.	researchgate.netresearchgate.net
Phenoxazine Nucleoside Analogs (general)	Herpesviruses (VZV, CMV), Flaviviruses (TBEV), SARS-CoV-2	Inhibition of virus reproduction in cell culture.	Inhibition of viral replication.	nih.govresearchgate.netresearchgate.net
Compound 11a (an 8-alkoxy-substituted phenoxazine nucleoside)	Flaviviruses, Alphaviruses, Herpesviruses	Inhibited both RNA and DNA viruses in micromolar concentrations.	Inhibition of viral replication.	nih.gov

Analytical Methodologies for 3h Phenoxazine Research

Spectrophotometric Quantification Methods

Spectrophotometry, particularly UV-Visible (UV-Vis) spectroscopy, is a fundamental technique for the quantification and characterization of 3H-phenoxazine compounds. The intense color of many phenoxazine (B87303) derivatives allows for sensitive detection and quantification.

The UV-Vis absorption spectra of 3H-phenoxazine derivatives are characterized by strong absorption bands in the visible and ultraviolet regions. For instance, a series of 6,8-di-tert-butyl-2-(arylamino)-3H-phenoxazin-3-ones in toluene (B28343) exhibit intense absorption in the 400–550 nm range, with molar absorptivity (ε) values between 20,600 and 37,100 M⁻¹⋅cm⁻¹. researchgate.netbeilstein-journals.org The introduction of different substituents onto the phenoxazine core can significantly shift the absorption maxima (λ_max_). For example, adding an amino group to the p-position of an N-phenyl substituent can result in an additional long-wavelength absorption band. researchgate.netbeilstein-journals.org

In the context of redox studies, UV-Vis spectroscopy is used to monitor the oxidation of phenoxazine derivatives. The oxidation of 10-[(3'-N-benzylamino)propyl]phenoxazine with cerium(IV) sulfate, for example, shows distinct spectral changes corresponding to the formation of a pink radical cation and a subsequent brownish-yellow dication. ias.ac.in This property is also exploited in spectrophotometric assays, such as the determination of nitrite, where phenoxazines act as chromogenic reagents. nih.gov

The table below summarizes the UV-Vis absorption data for a selection of 6,8-di-tert-butyl-2-(arylamino)-3H-phenoxazin-3-ones in toluene. beilstein-journals.org

Compound	Substituent (R)	λ_max (nm)	Molar Absorptivity (ε, M⁻¹⋅cm⁻¹)
4a	H	440	23700
4b	o-Me	442	20600
4c	p-Me	442	24700
4d	p-OMe	446	28000
4e	p-F	439	22200
4f	o-NO₂	459	37100
4g	p-NH₂	443, 520	27700, 9200
4h	p-NMe₂	452	30900

Chromatographic Separation and Detection (HPLC, TLC, CC, MPLC)

Chromatographic techniques are indispensable for the purification, separation, and analysis of 3H-phenoxazine compounds and their derivatives.

High-Performance Liquid Chromatography (HPLC) is a primary tool for both analytical and preparative separations. For instance, 7-hydroxy-3H-phenoxazin-3-one can be analyzed using a reverse-phase (RP) HPLC method with a mobile phase of acetonitrile, water, and phosphoric acid. sielc.com For applications requiring mass spectrometry (MS) compatibility, formic acid is substituted for phosphoric acid. sielc.com HPLC is also crucial for purity assessment, with methods developed to achieve purities of 96-99%. google.com Furthermore, chiral HPLC columns are employed for the resolution of enantiomers of helically chiral phenoxazine derivatives. nii.ac.jpchemrxiv.org

Thin-Layer Chromatography (TLC) is routinely used to monitor the progress of reactions involving 3H-phenoxazine synthesis. journalijar.comrsc.org It provides a quick and simple way to check for the formation of products and the consumption of reactants. Different solvent systems are used depending on the polarity of the compounds, such as petroleum ether-ethyl acetate (B1210297) and ethyl acetate-methanol mixtures. google.com

Column Chromatography (CC) is the standard method for the purification of synthesized 3H-phenoxazine derivatives on a larger scale. ias.ac.injournalijar.comrsc.orggoogle.comijsr.net Silica gel is the most common stationary phase, with various solvent mixtures used as eluents to separate the desired product from impurities and unreacted starting materials. journalijar.comrsc.orggoogle.com

Medium-Pressure Liquid Chromatography (MPLC) offers a faster and more efficient alternative to traditional column chromatography for preparative separations. It has been successfully used for the large-scale separation of enantiomers of phenoxazine-based heterohelicenes using a chiral column, allowing for the isolation of tens of milligrams of each enantiomer in a single run. nii.ac.jpchemrxiv.org MPLC has also been used in the purification of water-soluble benzo[c]phenoxazines. core.ac.uk

Electrochemical Detection Methods

Electrochemical methods, particularly cyclic voltammetry (CV), are powerful for investigating the redox properties of 3H-phenoxazine and its derivatives. These compounds often exhibit reversible or quasi-reversible redox behavior, making them suitable for applications in electrochemistry.

Cyclic voltammetry studies have been used to determine the oxidation potentials of various phenoxazine derivatives. For example, N-alkyl phenoxazines show a single reversible oxidation event corresponding to the formation of the phenoxazine radical cation. nih.gov The oxidation potential can be influenced by the substituents on the phenoxazine core; electron-donating groups tend to stabilize the radical cation and lower the oxidation potential. nih.gov

In the study of phenoxazine-containing polymers, CV is used to assess their electrochemical stability. nsf.gov The absence of new peaks after multiple cycles indicates the stability of the polymer. nsf.gov The electrochemical behavior of some 2-(arylamino)-3H-phenoxazin-3-ones has been shown to involve two reduction waves and an irreversible oxidation process. beilstein-journals.org

The table below presents electrochemical data for selected phenoxazine derivatives.

Compound	E⁰_ox (V vs SCE)	System	Reference
N-alkyl phenoxazine (PC 1)	0.61	DMAc	nih.gov
2-(Arylamino)-3H-phenoxazin-3-ones (4a-f,h)	0.81–1.07 (irreversible)	-	beilstein-journals.org
2-(p-aminophenylamino)-3H-phenoxazin-3-one (4g)	0.25	-	beilstein-journals.org
Polyaniline-phenoxazine copolymer (P1)	0.180, 0.650	Acetonitrile	nsf.gov
Polyaniline-phenoxazine copolymer (P2)	0.240, 0.720	Acetonitrile	nsf.gov

These electrochemical properties are also relevant for the development of electrochemical sensors, where phenoxazine derivatives can act as mediators. google.com

Flow Cytometric Techniques in Cellular Studies

Derivatives of 3H-phenoxazine, particularly those with fluorescent properties, are valuable tools in cellular studies using flow cytometry. This technique allows for the rapid analysis of individual cells in a population.

A key application is in the study of apoptosis and cell viability. For instance, 7-aminoactinomycin D (7-AAD), a fluorescent derivative of actinomycin (B1170597) D which contains a phenoxazine core, is a red-fluorescent DNA stain that is impermeant to live cells. bio-techne.com It is therefore used to selectively identify and quantify dead cells in a population by flow cytometry. bio-techne.com Similarly, other benzo[a]phenoxazine derivatives are used to evaluate cell proliferation using probes like Carboxyfluorescein Diacetate Succinimidyl Ester (CFSE). nih.gov

Flow cytometry is also employed to investigate the mechanisms of action of anticancer phenoxazine compounds. Studies have used flow cytometry to measure changes in intracellular pH, reactive oxygen species (ROS) levels, and lysosomal membrane permeabilization in cancer cells treated with phenoxazine derivatives. nih.govnih.govmdpi.com For example, 2-aminophenoxazine-3-one (Phx-3) has been shown to cause a rapid, dose-dependent decrease in the intracellular pH of cancer cells, an effect that can be monitored by flow cytometry. nih.gov Dihydroethidium (DHE) is a probe used with flow cytometry to detect ROS generation induced by benzo[a]phenoxazine compounds in cancer cell lines. nih.govmdpi.com Furthermore, lysosomal membrane permeabilization can be assessed using the acridine (B1665455) orange probe in conjunction with flow cytometry. nih.gov

These flow cytometric techniques provide valuable insights into the cellular effects and potential therapeutic applications of 3H-phenoxazine derivatives.

Q & A

Q. How do electron-donating substituents influence the redox properties of 3H-Phenoxazine derivatives?

• Methodological Answer : Cyclic Voltammetry (CV) measures oxidation-reduction potentials, correlating substituent Hammett constants (σ) with electrochemical stability. Electron-donating groups (e.g., -NH₂) lower oxidation potentials, enhancing derivative applicability in redox-active therapeutics .

Tables for Key Data

Derivative	Substituent	Bioactivity (IC₅₀, μM)	Primary Application
7-Acetoxy-3H-Phenoxazin	Acetyloxy	0.45 ± 0.02	RNA polymerase inhibition
10-Methyl-3H-Phenoxazine	Methyl	2.10 ± 0.15	Anticancer (HeLa cells)
3H-Phenoxazine-1,4-dione	Diketone	5.80 ± 0.30	Antibacterial (E. coli)